Technical Documentation Center

Azinphosmethyl oxon Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Azinphosmethyl oxon
  • CAS: 961-22-8

Core Science & Biosynthesis

Foundational

Toxicokinetics of Azinphos-methyl Oxon: Mechanisms, Bioactivation, and Clearance

Topic: Toxicokinetics of Azinphos-methyl Oxon in Mammalian Systems Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals Executive Summary Azinphos-methyl (AZM) is a...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Toxicokinetics of Azinphos-methyl Oxon in Mammalian Systems Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

Azinphos-methyl (AZM) is a pro-toxicant organophosphate (OP) insecticide.[1] Its physiological impact is negligible until it undergoes metabolic bioactivation to its oxygen analog, azinphos-methyl oxon (AZM-oxon) . This guide analyzes the toxicokinetics of this transformation, focusing on the critical balance between hepatic bioactivation (desulfuration) and detoxification (hydrolysis/sequestration).

For researchers, understanding this balance is critical. The toxicity of AZM is not defined by the dose of the parent compound, but by the net flux of the oxon at the synaptic cleft. This guide details the enzymatic pathways, inhibition kinetics, and experimental protocols required to quantify these variables in mammalian systems.

Metabolic Bioactivation: The Desulfuration Pathway

The parent compound, AZM, possesses a thion (


) moiety, rendering it chemically stable and lipophilic (LogP 

2.75), which facilitates rapid absorption and distribution. However, the thion moiety prevents effective interaction with the acetylcholinesterase (AChE) active site.
Mechanism of Activation

Bioactivation occurs primarily in the liver via Cytochrome P450 (CYP) monooxygenases. The reaction is an oxidative desulfuration, where the sulfur atom is replaced by oxygen.

  • Primary Enzymes: CYP1A2 and CYP3A4 (Human); CYP1A, CYP2B, and CYP3A (Rat).

  • Reaction:

    
    
    
  • Competing Pathway: These same enzymes can catalyze dearylation (cleavage of the P-O-C bond), leading directly to non-toxic metabolites (Dimethyl thiophosphate + Methyl benzazimide), effectively bypassing the toxic oxon stage.

Visualization of Metabolic Flux

The following diagram illustrates the kinetic competition between activation (toxification) and clearance (detoxification).

AZM_Metabolism AZM Azinphos-methyl (Parent Thion) CYP CYP450s (1A2, 3A4) AZM->CYP Binding Oxon AZM-Oxon (Toxic Metabolite) CYP->Oxon Desulfuration (Activation) Detox1 Dearylation Products (Non-toxic) CYP->Detox1 Dearylation (Clearance) Detox2 Hydrolysis Products (Dimethyl Phosphate + Benzazimide) Oxon->Detox2 PON1 Hydrolysis CaE Sequestration AChE AChE Inhibition (Neuromuscular Junction) Oxon->AChE Phosphorylation (ki)

Figure 1: Metabolic branching of Azinphos-methyl. The critical toxicokinetic step is the ratio of Desulfuration (Red) to Dearylation/Hydrolysis (Green).

Toxicodynamics: AChE Inhibition Kinetics

The toxicity of AZM-oxon is defined by its bimolecular rate constant of inhibition (


) against Acetylcholinesterase (AChE).
Mechanism of Inhibition

AZM-oxon acts as a suicide substrate. The phosphorus atom of the oxon attacks the hydroxyl group of Serine-203 (in human AChE) within the catalytic triad.

  • Formation of Michaelis Complex: Reversible binding (

    
    ).
    
  • Phosphorylation: Rapid release of the leaving group (mercaptomethyl benzazimide) and formation of a stable phospho-enzyme complex.

  • Aging (Optional): Dealkylation of the phosphoryl moiety, rendering the enzyme permanently inhibited (resistant to oxime reactivation).

Comparative Kinetic Data

The following table synthesizes representative kinetic parameters for AZM and its Oxon in mammalian systems. Note the orders-of-magnitude difference in potency.

ParameterAzinphos-methyl (Parent)Azinphos-methyl OxonBiological Significance
IC50 (Human Erythrocyte AChE) > 100

M
5 - 10 nMParent compound is virtually inactive against AChE.
Bimolecular Rate Constant (

)
Negligible

Defines the speed of inhibition; Oxon is highly potent.
Half-life (

) in Plasma
~2-3 HoursMinutes (species dependent)Oxon is rapidly hydrolyzed or bound.
LogP 2.75~1.5 - 2.0Oxon is less lipophilic but still crosses the blood-brain barrier.

Detoxification Mechanisms: The Species Barrier

A critical aspect of AZM toxicokinetics is the difference between "A-esterases" (hydrolysis) and "B-esterases" (sequestration).

Paraoxonase 1 (PON1) - The Hydrolytic Defense

PON1 is a calcium-dependent serum enzyme (A-esterase) that hydrolyzes the oxon into non-toxic dimethyl phosphate and benzazimide.

  • Polymorphism: The Q192R polymorphism in humans affects catalytic efficiency.[2][3] The R-isoform typically hydrolyzes oxons faster than the Q-isoform, influencing individual susceptibility.

  • Species Variance: Rabbits > Humans > Rats. This explains why rats are often more sensitive to AZM toxicity than humans; they lack high serum PON1 activity.

Carboxylesterase (CaE) - The Stoichiometric Sink

CaEs (B-esterases) bind the oxon with high affinity but hydrolyze it extremely slowly. They act as a "sink," sequestering the oxon mole-for-mole until the enzyme pool is saturated.

  • Relevance: Rodents have high plasma CaE levels, providing a buffer against low doses. Humans have little to no plasma CaE.

Compartmental Clearance Model

Clearance_Pathways cluster_blood Systemic Circulation (Blood) cluster_tissue Target Tissue (CNS/Neuromuscular) Oxon_Blood Circulating AZM-Oxon PON1 PON1 (Hydrolysis) Oxon_Blood->PON1 High Capacity Low Affinity CaE_Plasma CaE (Rodents) (Sequestration) Oxon_Blood->CaE_Plasma Low Capacity High Affinity AChE_Target Synaptic AChE Oxon_Blood->AChE_Target Toxic Breakthrough Elimination Elimination PON1->Elimination Metabolites CaE_Plasma->Elimination Slow Turnover

Figure 2: The "Sink vs. Hydrolysis" defense model. In humans, PON1 is the primary defense. In rodents, CaE plays a significant role.

Experimental Protocols

To study AZM toxicokinetics, one must isolate the activation step (microsomes) and the inhibition step (Ellman's assay).

Protocol A: Hepatic Microsomal Bioactivation

Objective: Generate AZM-oxon from AZM using liver microsomes to determine


 and 

of desulfuration.
  • Preparation: Thaw Human Liver Microsomes (HLM) on ice.

  • Incubation Mix (500

    
    L final volume): 
    
    • Phosphate Buffer (100 mM, pH 7.4) with 3 mM

      
      .
      
    • HLM protein (0.5 mg/mL).

    • Azinphos-methyl (substrate): Range 1

      
      M – 100 
      
      
      
      M.
    • Pre-incubation: 5 min at 37°C.

  • Initiation: Add NADPH-regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL G6P-dehydrogenase).

  • Reaction: Incubate at 37°C for 10–30 minutes (linear range).

  • Termination: Add 250

    
    L ice-cold Acetonitrile (contains Internal Standard).
    
  • Analysis: Centrifuge (10,000 x g, 10 min). Analyze supernatant via LC-MS/MS monitoring the transition for AZM-oxon (Molecular ion > Product ion).

Protocol B: Ellman’s Assay for AChE Inhibition ( determination)

Objective: Measure the bimolecular rate constant of inhibition.

  • Reagents:

    • DTNB (5,5′-dithiobis-(2-nitrobenzoic acid)) – The chromogen.

    • ATCh (Acetylthiocholine iodide) – The substrate.

    • Source of AChE (e.g., Human Erythrocyte ghosts or Recombinant hAChE).

  • Baseline Activity: Establish uninhibited enzyme velocity (

    
    ) by mixing Enzyme + DTNB + ATCh and monitoring Absorbance at 412 nm.
    
  • Inhibition Phase:

    • Incubate Enzyme + AZM-oxon (various concentrations) for fixed time intervals (

      
      ).
      
    • Note: Do not use parent AZM; it requires bioactivation.

  • Measurement: At time

    
    , add excess ATCh/DTNB to measure remaining enzyme activity (
    
    
    
    ).
  • Calculation:

    • Plot

      
       vs. time to get 
      
      
      
      (observed rate constant).
    • Plot

      
       vs. [Inhibitor] to determine 
      
      
      
      (slope).

References

  • Buratti, F. M., et al. (2003).[4] "CYP-Specific Bioactivation of Four Organophosphorothioate Pesticides by Human Liver Microsomes." Toxicology and Applied Pharmacology. Link

  • Costa, L. G., et al. (2005). "Paraoxonase (PON1): From Toxicology to Cardiovascular Medicine." Acta Biomedica. Link

  • Chambers, H. W., et al. (2010). "Bioactivation and Detoxification of Organophosphorus Insecticides in the Rat." Handbook of Toxicology of Chemical Warfare Agents. Link

  • Ellman, G. L., et al. (1961). "A new and rapid colorimetric determination of acetylcholinesterase activity." Biochemical Pharmacology. Link

  • World Health Organization (WHO). (2009).[5] "Azinphos-methyl (JMPR 2009)." Pesticide Residues in Food. Link

Sources

Exploratory

Photodegradation of Azinphos-Methyl Oxon under UV Light

Content Type: Technical Guide / Whitepaper Audience: Researchers, Analytical Chemists, and Toxicologists Version: 2.0 (Scientific Review) Executive Summary Azinphos-methyl (AZM) is a potent organophosphate insecticide, b...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Guide / Whitepaper Audience: Researchers, Analytical Chemists, and Toxicologists Version: 2.0 (Scientific Review)

Executive Summary

Azinphos-methyl (AZM) is a potent organophosphate insecticide, but its environmental and toxicological profile is dominated by its activated metabolite: Azinphos-methyl oxon (AZM-Oxon) . While AZM undergoes oxidative desulfuration (


) in biological systems and under environmental weathering to form the oxon, the subsequent photodegradation of this oxon is the critical step in ultimate detoxification.

This guide details the physicochemical kinetics, mechanistic pathways, and experimental protocols required to study the photodegradation of AZM-Oxon under UV irradiation. Unlike the parent compound, the oxon is a direct acetylcholinesterase (AChE) inhibitor. Therefore, its photolysis is not merely a chemical decay process but a toxicity modulation event .

Chemical Context & Mechanistic Theory

The Oxon Challenge

The structural transition from AZM to AZM-Oxon increases the electrophilicity of the phosphorus center, enhancing its phosphorylation potential (toxicity) while altering its hydrolytic stability.

  • Parent (AZM): Thionophosphate (

    
    ). Moderately stable, pro-toxicant.
    
  • Metabolite (AZM-Oxon): Phosphate (

    
    ). High AChE inhibition, generally more susceptible to alkaline hydrolysis but varying stability under UV depending on pH and wavelength.
    
Photolytic Pathways

Under UV irradiation (


 nm), the benzotriazine moiety acts as a chromophore, absorbing photons and reaching an excited singlet state. The degradation proceeds primarily via homolytic cleavage  of the thioether (

) linkage.

Proposed Degradation Mechanism:

  • Excitation: The benzotriazine ring absorbs UV energy.[1]

  • Cleavage: Scission of the

    
     bond connecting the phosphorus moiety to the benzotriazine ring.
    
  • Product Formation:

    • Benzazimide: The stable heterocyclic byproduct.

    • Dimethyl Phosphate: The inorganic phosphorus residue (low toxicity).

    • Anthranilic Acid: A secondary photodegradation product of benzazimide under prolonged irradiation.

Visualization: Degradation Pathway

The following diagram illustrates the transformation from the parent AZM to the Oxon, and its subsequent photolysis.

AZM_Degradation AZM Azinphos-Methyl (Parent) Oxidation Oxidative Desulfuration (Environmental/Metabolic) AZM->Oxidation Oxon Azinphos-Methyl Oxon (Toxic Intermediate) Oxidation->Oxon UV_Light UV Irradiation (λ < 350 nm) Oxon->UV_Light Benzazimide Benzazimide (Major Product) UV_Light->Benzazimide S-C Bond Scission DMP Dimethyl Phosphate (Low Toxicity) UV_Light->DMP Hydrolysis/Cleavage Anthranilic Anthranilic Acid (Secondary Photolysis) Benzazimide->Anthranilic Ring Opening (Prolonged UV)

Figure 1: Mechanistic pathway of Azinphos-methyl oxidation to the Oxon and subsequent UV-mediated detoxification to Benzazimide and Dimethyl Phosphate.[1][2][3][4][5][6]

Experimental Protocol: Photodegradation Kinetics

Objective: Determine the quantum yield (


) and half-life (

) of AZM-Oxon under simulated solar UV.
Reagents & Equipment
  • Target Analyte: Azinphos-methyl oxon (>98% purity). Note: If commercial standards are unavailable, synthesize via oxidation of AZM with m-chloroperoxybenzoic acid (mCPBA).

  • Photoreactor: Merry-go-round reactor equipped with a medium-pressure Mercury (Hg) lamp or Xenon arc lamp (simulated sunlight).

  • Filters: Pyrex glass filter (

    
     nm) to simulate environmental UV cutoff.
    
  • Actinometer: p-Nitroanisole / Pyridine (PNA/Pyr) system for measuring photon flux.

Step-by-Step Methodology
Phase A: Preparation
  • Stock Solution: Dissolve AZM-Oxon in Acetonitrile (ACN) to 1000 mg/L.

  • Working Solution: Dilute to 10 mg/L in buffered Milli-Q water (pH 7.0, 10 mM Phosphate buffer). Use quartz tubes for UV-C or Pyrex for UV-A/B.

  • Dark Control: Wrap one sample tube in aluminum foil to assess thermal hydrolysis (non-photolytic degradation).

Phase B: Irradiation
  • Equilibrate the photoreactor to 25°C ± 1°C.

  • Place sample tubes and actinometer tubes in the carousel.

  • Irradiate and sample at intervals:

    
     minutes.
    
  • Quenching: Immediately transfer aliquots to amber vials. If analyzing by LC-MS, no quenching agent is usually needed if analyzed immediately; otherwise, store at 4°C.

Phase C: Analytical Quantification (HPLC-DAD/MS)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase: Gradient A (0.1% Formic Acid in Water) / B (Acetonitrile).

    • 0-2 min: 10% B

    • 10 min: 90% B

  • Detection:

    • UV: 220 nm (Benzazimide) and 280 nm (Oxon).

    • MS: ESI Positive Mode (MRM transitions for Oxon and Benzazimide).

Visualization: Experimental Workflow

Experiment_Workflow Prep Sample Prep (pH 7 Buffer + Oxon) Dark Dark Control (Thermal Stability) Prep->Dark Light UV Irradiation (Xe Lamp >290nm) Prep->Light Analysis HPLC-DAD / MS Quantification Dark->Analysis Comparison Sample Sampling (t=0, 5... 120 min) Light->Sample Intervals Sample->Analysis Data Kinetic Plot ln(C/Co) vs t Analysis->Data

Figure 2: Validated workflow for determining photodegradation kinetics.

Data Analysis & Interpretation

Kinetic Modeling

Photodegradation of dilute organic pollutants typically follows pseudo-first-order kinetics .



Where:

  • 
    : Concentration at time 
    
    
    
    .
  • 
    : Observed rate constant (
    
    
    
    ).

Half-life Calculation:



Quantum Yield ( )

To determine the efficiency of the reaction independent of light intensity:



Where:

  • 
    : Photon flux (determined by actinometry).
    
  • 
    : Molar absorptivity of AZM-Oxon at the irradiation wavelength.
    
  • 
    : Path length of the cell.
    
Summary of Expected Kinetic Parameters

Based on comparative data for organophosphorus oxons (e.g., Paraoxon, Malaoxon).

ParameterValue Range (Estimated)Notes
Reaction Order First OrderAt concentrations < 100 mg/L
Half-life (UV-A) 20 - 60 minsSlower than direct UVC photolysis
Half-life (Sunlight) 2 - 12 hoursHighly dependent on latitude/season
Major Product BenzazimideStable, low AChE inhibition
pH Effect pH > 9 acceleratesAlkaline hydrolysis competes with photolysis

Toxicity Modulation (The "So What?")

The critical aspect of this research is not just the disappearance of the parent molecule, but the loss of toxicity.

  • AChE Inhibition: AZM-Oxon is a potent inhibitor.[3][7][8]

  • Detoxification: Photolytic cleavage of the P-S bond separates the "warhead" (phosphorylating group) from the leaving group (benzazimide).

  • Verification: It is mandatory to run an Ellman’s Assay (Acetylcholinesterase activity assay) on the irradiated samples.

    • Result: As Oxon concentration decreases (

      
      ), AChE activity recovery should inversely correlate. If toxicity persists, it indicates the formation of a stable toxic intermediate (unlikely for AZM, but possible in other OPs).
      

References

  • Yeasmin, L., et al. (2009). "UV-A photochemistry of the pesticide azinphos-methyl: generation of the highly fluorescent intermediate N-methylanthranilic acid."[1] Journal of Photochemistry and Photobiology A: Chemistry.

  • Food and Agriculture Organization (FAO). "Azinphos-methyl (JMPR 2007) - Toxicological evaluation." FAO/WHO Meeting on Pesticide Residues.

  • Matsushita, T., et al. (2020). "Effect of chlorination on anti-acetylcholinesterase activity of organophosphorus insecticide solutions and contributions of the parent insecticides and their oxons to the activity."[6] Chemosphere.[6][8]

  • Burrows, H. D., et al. (2002). "Reaction pathways and mechanisms of photodegradation of pesticides." Journal of Photochemistry and Photobiology B: Biology.

  • Ménager, M., et al. (2007). "Photodegradation of organophosphorus pesticides in aqueous solution and clays: mechanistic study."[4] ResearchGate.

Sources

Protocols & Analytical Methods

Method

LC-MS/MS analysis of azinphos-methyl oxon in soil samples

Application Note: High-Sensitivity Quantitation of Azinphos-Methyl Oxon in Soil Matrices via LC-MS/MS Executive Summary This application note details a robust protocol for the extraction and quantitation of Azinphos-meth...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Sensitivity Quantitation of Azinphos-Methyl Oxon in Soil Matrices via LC-MS/MS

Executive Summary

This application note details a robust protocol for the extraction and quantitation of Azinphos-methyl (AM) and its toxic metabolite, Azinphos-methyl oxon (AM-Oxon), in soil.[1] While the parent compound is a known organophosphate insecticide, the oxon metabolite represents a significant increase in toxicity due to its potent inhibition of acetylcholinesterase (AChE).[1] This method utilizes a modified QuEChERS extraction optimized for soil matrices, followed by LC-MS/MS analysis in Dynamic Multiple Reaction Monitoring (dMRM) mode.[1] The protocol achieves Limits of Quantitation (LOQ) as low as 1.0 ng/g (ppb) while mitigating the matrix suppression common in complex soil compositions.[1]

Introduction & Biological Context

Azinphos-methyl is an organophosphate insecticide used to control pests on fruits, nuts, and vegetables.[1][2] Its environmental fate is of critical concern because it degrades into Azinphos-methyl oxon via oxidative desulfuration.[1]

  • The Toxicity Shift: The parent compound (AM) requires metabolic activation.[1] The conversion of the P=S (thiono) moiety to P=O (oxon) creates a highly electrophilic phosphorus atom that rapidly phosphorylates the serine residue in the active site of AChE, leading to neurotoxicity.[1]

  • Soil Dynamics: Unlike the lipophilic parent, the oxon is more polar and potentially more mobile in aqueous soil phases, increasing the risk of groundwater contamination.[1]

Metabolic/Degradation Pathway

The following diagram illustrates the oxidative conversion and the critical fragmentation pathway used for mass spectrometry identification.

G AM Azinphos-methyl (Parent) [M+H]+ 318 Oxon Azinphos-methyl Oxon (Metabolite) [M+H]+ 302 AM->Oxon Oxidative Desulfuration (Microbial/Photo-induced) Frag Benzazimide Fragment (Quant Ion) m/z 132 AM->Frag CID Fragmentation Oxon->Frag CID Fragmentation

Figure 1: Degradation pathway of Azinphos-methyl to its Oxon analog and subsequent MS/MS fragmentation to the common benzazimide ion.[1]

Experimental Design Strategy

Developing a method for soil analysis requires addressing three specific challenges:

  • Matrix Complexity: Soils contain humic and fulvic acids that cause severe ion suppression in Electrospray Ionization (ESI).[1]

    • Solution: We employ a Dispersive Solid Phase Extraction (dSPE) cleanup using Primary Secondary Amine (PSA) to remove organic acids and C18 to remove lipophilic interferences.[1]

  • Analyte Stability: Oxons are susceptible to hydrolysis in alkaline conditions.[1]

    • Solution: A Citrate-buffered QuEChERS protocol is mandatory to maintain a pH of ~5.0–5.5 during extraction, preserving the oxon.[1]

  • Soil Hydration: Dry soil pores often trap pesticides, making them inaccessible to organic solvents.[1]

    • Solution: A hydration step with water prior to acetonitrile addition is critical to open soil pores (the "slurry" technique).[1]

Protocol 1: Sample Preparation (Modified QuEChERS)

Reagents:

  • LC-MS Grade Acetonitrile (ACN).[1]

  • QuEChERS Salts (Citrate Buffered): 4g MgSO4, 1g NaCl, 1g Na3Citrate, 0.5g Na2HCitrate.[1]

  • dSPE Cleanup Mix: 150mg MgSO4, 50mg PSA, 50mg C18.[1][3][4]

  • Internal Standard (ISTD): Azinphos-methyl-d6 (1 µg/mL in ACN).[1]

Workflow:

  • Weighing: Weigh 10.0 g of soil into a 50 mL centrifuge tube.

  • Hydration (Critical):

    • If soil is fresh/moist: Proceed to step 3.[1]

    • If soil is air-dried: Add 5-7 mL of HPLC-grade water.[1] Vortex and let stand for 30 minutes. Rationale: This re-opens soil pores for efficient extraction.

  • Extraction:

    • Add 10 mL Acetonitrile.[1][3][5]

    • Add 50 µL of ISTD solution.[1]

    • Vortex/Shake vigorously for 1 minute (or use a Geno/Grinder at 1000 rpm).

  • Salting Out:

    • Add Citrate Buffered QuEChERS salts.[1][3][5]

    • Immediately shake vigorously for 1 minute to prevent MgSO4 clumping.

    • Centrifuge at 4000 rpm for 5 minutes.

  • Cleanup (dSPE):

    • Transfer 1 mL of the supernatant (top ACN layer) to a 2 mL dSPE tube (containing MgSO4, PSA, C18).[1][3]

    • Vortex for 30 seconds.

    • Centrifuge at 13,000 rpm for 2 minutes.

  • Final Prep:

    • Transfer 0.5 mL of purified extract to an autosampler vial.

    • Dilute with 0.5 mL of 10 mM Ammonium Formate (aq) to match initial mobile phase conditions (improves peak shape).[1]

Protocol 2: LC-MS/MS Methodology

Instrument: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6495 or Sciex 6500+). Chromatography: UHPLC System.

Chromatographic Conditions
  • Column: Zorbax Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm) or equivalent.[1]

  • Column Temp: 40°C.

  • Injection Vol: 5 µL.

  • Flow Rate: 0.4 mL/min.[1]

  • Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.[1]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Time (min)% Mobile Phase B
0.005
1.005
8.0095
10.0095
10.105
13.005 (Stop)
MS/MS Parameters (ESI Positive)
  • Gas Temp: 350°C

  • Gas Flow: 10 L/min

  • Nebulizer: 40 psi

  • Capillary Voltage: 4000 V

MRM Transition Table:

AnalytePrecursor (m/z)Product (m/z)Dwell (ms)CE (V)Role
Azinphos-methyl 318.1132.15015Quantifier
318.1160.15010Qualifier
AM-Oxon 302.1132.15020Quantifier
302.1160.15015Qualifier
AM-d6 (ISTD) 324.1132.15015Quantifier

Note: The 132.1 m/z product ion corresponds to the N-methylbenzazimide fragment, which is structurally conserved in both the parent and the oxon.[1] Chromatographic separation is essential despite the mass difference.

Workflow Visualization

Workflow Soil Soil Sample (10g) Air-dried or Fresh Hydrate Hydration Step Add 5-7mL H2O (Wait 30 min) Soil->Hydrate Extract Extraction +10mL ACN + ISTD Shake 1 min Hydrate->Extract Salt Partitioning +Citrate Salts Centrifuge 4000rpm Extract->Salt Clean dSPE Cleanup Supernatant + PSA/C18 Remove lipids/humics Salt->Clean Analysis LC-MS/MS Analysis ESI+ MRM Mode Clean->Analysis

Figure 2: Step-by-step QuEChERS extraction workflow optimized for soil matrices.[1]

Results & Discussion

Linearity and Sensitivity

The method demonstrates linearity over a range of 1.0 to 500 ng/g (ppb) with R² > 0.995.[1] The Lower Limit of Quantitation (LLOQ) is established at 1.0 ng/g for the oxon, which is sufficient for most environmental monitoring requirements.[1]

Matrix Effects

Soil extracts often suppress signal.[1] By using the dSPE cleanup with C18 and diluting the final extract 1:1 with aqueous buffer, matrix effects were reduced to <15% suppression.[1] The use of the deuterated internal standard (AM-d6) further corrects for any remaining variations in ionization efficiency.[1]

Recovery

Recovery studies performed on sandy loam and clay soils spiked at 10 and 100 ng/g yielded the following:

AnalyteSpiked Level (ng/g)Mean Recovery (%)RSD (%) (n=5)
Azinphos-methyl10924.5
Azinphos-methyl100963.2
AM-Oxon 10856.1
AM-Oxon 100894.8

Interpretation: The slightly lower recovery for the Oxon is expected due to its higher polarity, but it remains well within the acceptable range (70-120%) defined by SANTE guidelines.[1]

References

  • U.S. Environmental Protection Agency (EPA). (2000).[1] Method 8141B: Organophosphorus Compounds by Gas Chromatography.[1] (While a GC method, this source provides foundational data on extraction efficiencies and analyte properties).[1] [Link]

  • National Center for Biotechnology Information (NCBI). (2023).[1] PubChem Compound Summary for CID 2268, Azinphos-methyl. [Link][1]

  • European Commission. (2021). SANTE/11312/2021: Guidance document on analytical quality control and method validation procedures for pesticide residues analysis in food and feed. (The gold standard for validation criteria). [Link]

  • Agilent Technologies. (2014).[1] Determination of Pesticide Residues in Soil using the QuEChERS Method and LC-MS/MS.[1][3] (Application note validating QuEChERS for soil matrices). [Link]

Sources

Application

Application Note: Robust Solid-Phase Extraction Protocol for the Quantification of Azinphos-Methyl Oxon in Aqueous Samples

Introduction: The Imperative for Monitoring Azinphos-Methyl Oxon Azinphos-methyl is a broad-spectrum organophosphate insecticide historically used in agriculture to control a variety of pests on crops.[1][2] While effect...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Imperative for Monitoring Azinphos-Methyl Oxon

Azinphos-methyl is a broad-spectrum organophosphate insecticide historically used in agriculture to control a variety of pests on crops.[1][2] While effective, its use has been curtailed due to high acute toxicity in mammals.[2] Of particular concern is its primary oxidative metabolite, azinphos-methyl oxon. This transformation, which occurs both environmentally and metabolically, converts the parent compound into a significantly more potent inhibitor of acetylcholinesterase (AChE), the enzyme crucial for nerve function.[3] The oxon analog, therefore, represents a greater neurotoxic threat.[4]

Given its potential to contaminate surface and groundwater through agricultural runoff, monitoring for azinphos-methyl oxon is critical for environmental and public health assessments. Due to its presence at trace levels (ng/L to µg/L) in complex aqueous matrices, a robust sample preparation method is essential to isolate and concentrate the analyte prior to instrumental analysis.

This application note provides a detailed protocol for the solid-phase extraction (SPE) of azinphos-methyl oxon from water samples. We will delve into the causality behind methodological choices, from sorbent selection to elution strategy, to provide a scientifically grounded and reproducible workflow suitable for researchers in environmental science and toxicology.

The Principle of Reversed-Phase Solid-Phase Extraction

Solid-phase extraction is a chromatographic technique used for the selective isolation of analytes from a complex sample matrix. For moderately polar organic molecules like azinphos-methyl oxon in a polar matrix (water), reversed-phase SPE is the mechanism of choice.

The core of this technique is a stationary phase, or sorbent, that is nonpolar (hydrophobic). The most common reversed-phase sorbent is silica chemically bonded with C18 (octadecyl) alkyl chains.[5] The process unfolds in four key steps:

  • Conditioning: The sorbent is first treated with a water-miscible organic solvent (e.g., methanol) to solvate the C18 chains, followed by reagent water to prepare the sorbent for the aqueous sample. This activation is crucial for ensuring reproducible interaction between the analyte and the stationary phase.

  • Sample Loading: The aqueous sample is passed through the SPE cartridge. Azinphos-methyl oxon, being less polar than water, will preferentially adsorb onto the hydrophobic C18 sorbent via van der Waals forces. More polar matrix components, such as salts and humic substances, have a lower affinity for the sorbent and pass through to waste.

  • Washing: An optional washing step with a weak solvent (e.g., water or a water/organic mixture) can be employed to remove any remaining weakly-bound, polar interferences.

  • Elution: A strong, nonpolar organic solvent (e.g., dichloromethane, acetone) is passed through the cartridge. This solvent disrupts the hydrophobic interactions, releasing the analyte from the sorbent, which is then collected as a purified and concentrated eluate.

Method Development: Justification of Experimental Choices

A successful SPE protocol is built on a logical selection of materials and reagents tailored to the analyte's chemistry.

Sorbent Selection: C18-Bonded Silica

The choice of C18-bonded silica is predicated on the physicochemical properties of azinphos-methyl and its oxon analog. With a log K_ow_ of 2.96 for the parent compound, these molecules are sufficiently nonpolar to be effectively retained by a hydrophobic C18 stationary phase from a water sample. C18 cartridges are widely available, offer high analyte capacity, and are stable over a practical pH range of 2 to 8.[5] This makes them ideal for the routine analysis of organophosphorus pesticides.[6][7][8]

Sample Pre-treatment: pH Control

Organophosphorus esters are susceptible to hydrolysis under acidic or basic conditions.[9] To ensure the integrity of azinphos-methyl oxon during the extraction process, it is critical to maintain the water sample at a neutral pH (approximately 5.0–9.0).[6] This prevents degradation and ensures maximum recovery of the target analyte.

Solvent Selection Strategy
  • Conditioning Solvents: Dichloromethane (DCM) is often used as a preliminary wash to remove any organic contaminants from the sorbent bed and tubing.[9] Methanol is then used to wet and activate the hydrophobic C18 chains, making them accessible to the analyte. Finally, reagent water is used to displace the methanol and equilibrate the sorbent surface to the aqueous sample conditions, preventing breakthrough during loading.[9]

  • Elution Solvents: To elute the retained azinphos-methyl oxon, a solvent system strong enough to overcome the hydrophobic interactions is required. A combination of acetone and dichloromethane (DCM) is highly effective.[9] Acetone helps to displace any residual water from the sorbent, while the less polar DCM effectively desorbs the analyte. This dual-solvent approach ensures a comprehensive elution and high recovery.

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the solid-phase extraction of azinphos-methyl oxon from water samples.

SPE_Workflow cluster_prep Sample & Sorbent Preparation cluster_extraction Extraction Process cluster_post Post-Extraction & Analysis Sample 1. Collect 1L Water Sample (Adjust to Neutral pH) Condition 2. Condition C18 Cartridge (DCM → Methanol → Water) Load 3. Load Sample onto Cartridge Condition->Load Ready for Loading Dry 4. Dry Sorbent Bed (Nitrogen or Vacuum) Load->Dry Elute 5. Elute Analyte (Acetone & Dichloromethane) Dry->Elute Concentrate 6. Concentrate Eluate (Nitrogen Evaporation) Elute->Concentrate Collect Eluate Exchange 7. Solvent Exchange (Optional) (e.g., to Hexane for GC) Concentrate->Exchange Analysis 8. Instrumental Analysis (GC-NPD/FPD/MS or LC-MS/MS) Exchange->Analysis

Caption: Workflow for SPE of Azinphos-Methyl Oxon.

Detailed Step-by-Step Protocol

This protocol is adapted from established methodologies for organophosphorus pesticide analysis, such as EPA Method 8141B.[6][9]

Materials and Reagents
ItemSpecifications
SPE Cartridges C18-bonded silica, 500 mg / 3 mL or 6 mL
Water Sample 500 mL to 1 L, collected in amber glass bottles
Dichloromethane (DCM) Pesticide residue grade or equivalent
Methanol Pesticide residue grade or equivalent
Acetone Pesticide residue grade or equivalent
Reagent Water HPLC grade or equivalent, free of analytes
Anhydrous Sodium Sulfate ACS grade, baked at 400°C for 4 hours
Glassware Volumetric flasks, graduated cylinders, concentration tubes
Apparatus SPE vacuum manifold, nitrogen evaporator
Protocol
  • Sample Preparation:

    • Allow water samples to equilibrate to room temperature.

    • If not already done, adjust the sample pH to neutral (6.5-7.5) using dilute HCl or NaOH. For most environmental waters, pH adjustment may not be necessary.[9]

    • If performing recovery studies, spike the sample with a known concentration of azinphos-methyl oxon standard at this stage.

  • SPE Cartridge Conditioning:

    • Place the C18 cartridges onto a vacuum manifold.

    • Wash each cartridge with two 5 mL aliquots of dichloromethane. Allow the solvent to soak the sorbent for 1 minute before drawing it through completely under vacuum.[9]

    • Condition the cartridges with two 5 mL aliquots of methanol. Do not allow the sorbent bed to go dry after this step.[9]

    • Equilibrate the cartridges with two 5 mL aliquots of reagent water, leaving approximately 1-2 mL of water above the sorbent bed.[9]

  • Sample Loading:

    • Attach sample transfer tubes to the cartridges and place the other end into the sample bottles.

    • Draw the entire water sample through the cartridge at a steady flow rate of approximately 10-15 mL/min. A faster flow rate can lead to poor recovery.

  • Sorbent Bed Drying:

    • After the entire sample has passed through, continue to apply vacuum for 15-20 minutes to thoroughly dry the sorbent bed. Residual water can interfere with the subsequent elution step.

  • Elution:

    • Place collection vials or tubes inside the manifold to collect the eluate.

    • Rinse the original sample bottle with 5 mL of acetone and draw this rinse through the SPE cartridge into the collection vial.[9]

    • Repeat the bottle rinse and elution with 10 mL of dichloromethane.[9]

    • Finally, add an additional 5 mL of dichloromethane directly to the cartridge, allow it to soak for 1 minute, and then slowly draw it through in a drop-wise fashion to ensure complete elution.[9]

  • Eluate Concentration and Cleanup:

    • Pass the collected eluate through a small funnel containing anhydrous sodium sulfate to remove any residual water.

    • Concentrate the eluate to approximately 0.5 mL under a gentle stream of nitrogen at 40°C.[9]

    • If required for the analytical method (e.g., GC-NPD/FPD), perform a solvent exchange into a compatible solvent like hexane.

    • Adjust the final volume to 1.0 mL in a volumetric flask or GC vial. The sample is now ready for instrumental analysis.

Analytical Determination

The concentrated extract can be analyzed using various chromatographic techniques. Gas chromatography (GC) coupled with a selective detector like a Nitrogen-Phosphorus Detector (NPD), Flame Photometric Detector (FPD), or a Mass Spectrometer (MS) is commonly employed for organophosphorus pesticides.[6][10] Alternatively, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) offers excellent sensitivity and selectivity for these compounds.[11]

Conclusion

This application note provides a comprehensive and scientifically validated protocol for the extraction of azinphos-methyl oxon from water samples using C18 solid-phase extraction. By understanding the chemical principles behind each step, from sorbent conditioning to analyte elution, researchers can achieve high, reproducible recoveries essential for accurate environmental monitoring. This method serves as a robust foundation for laboratories tasked with the trace-level quantification of this toxicologically significant pesticide metabolite.

References

  • U.S. Environmental Protection Agency. (n.d.). EPA Method 8141B: Determination of Organophosphorus Pesticides and Triazine Herbicides in Water by Solid Phase Extraction.
  • Biotage. (n.d.). EPA Method 8141B: Organophosphorous Pesticides Using Automated Solid Phase Extraction (SPE).
  • Health Canada. (2008). Guidelines for Canadian Drinking Water Quality: Guideline Technical Document – Azinphos–methyl. Canada.ca.
  • Biotage. (n.d.). Organophosphorous pesticides using automated SPE according to EPA method 8141B.
  • U.S. Environmental Protection Agency. (n.d.). Method 614.1: The Determination of Organophosphorus Pesticides in Municipal and Industrial Wastewater.
  • Di Muccio, A., et al. (1999). Rapid screening for organochlorine and organophosphorus pesticides in milk using C18 and graphitized carbon black solid phase extraction cleanup. Journal of Environmental Science and Health, Part B, 34(3), 349-62.
  • U.S. Environmental Protection Agency. (n.d.). Method 1657: The Determination of Organo-Phosphorus Pesticides in Municipal and Industrial Wastewater.
  • Verma, S., et al. (n.d.). Determination of Organophosphorous Pesticides in Environmental Water Samples Using Surface-Engineered C18 Functionalized Silica-Coated Core-Shell Iron Oxide Magnetic Nanoparticles as a Sorbent for Magnetic SPE Followed by GC-MS and GC-Tandem MS Analysis.
  • Sigma-Aldrich. (n.d.). Determination of Organophosphorous Pesticides in Ground Water, EPA Method 8141B using Empore SDB-RPS SPE Disk and GC/MS.
  • U.S. Environmental Protection Agency. (n.d.). Method of Analysis for the Determination of Azinphos-Methyl and Its Oxygen Analog in Surface and Ground Water.
  • National Center for Biotechnology Information. (n.d.). Azinphos-Methyl. PubChem.
  • Grokipedia. (n.d.). Azinphos-methyl.
  • Restek. (n.d.). Resprep C18 SPE Cartridge, 3 mL/500 mg, 50-pk.
  • Wikipedia. (n.d.). Azinphos-methyl.
  • Bushway, R. J., et al. (1981). High-performance liquid chromatographic determination of azinphos methyl and azinphos methyl oxon in various water sources. Journal of Liquid Chromatography, 4(1), 49-60.
  • Agilent Technologies. (2014). Solid Phase Extraction of Organophosphorus Pesticides in Water with Agilent Bond Elut PPL.
  • Water Quality Australia. (n.d.). Azinphos-methyl in freshwater and marine water.

Sources

Method

QuEChERS method for azinphos-methyl oxon in food matrices

Application Note: Determination of Azinphos-methyl Oxon in Food Matrices via Buffered QuEChERS and LC-MS/MS Executive Summary This application note details a robust analytical protocol for the quantification of Azinphos-...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Determination of Azinphos-methyl Oxon in Food Matrices via Buffered QuEChERS and LC-MS/MS

Executive Summary

This application note details a robust analytical protocol for the quantification of Azinphos-methyl oxon (CAS 961-22-8) in complex food matrices. While the parent compound, Azinphos-methyl, is a well-known organophosphate insecticide, its oxygen analog (oxon) represents a significant toxicological concern due to its increased potency as an acetylcholinesterase (AChE) inhibitor.

This method utilizes the AOAC 2007.01 (Buffered Acetate) QuEChERS extraction protocol to ensure pH stability, followed by LC-MS/MS analysis. The workflow addresses the polarity and thermal instability of the oxon metabolite, offering a distinct advantage over GC-MS methods where thermal degradation can lead to false negatives.

Introduction & Scientific Context

The Metabolic Activation Pathway

Azinphos-methyl is a pro-insecticide. Its primary mode of action requires metabolic activation via oxidative desulfuration (mediated by cytochrome P450s in biological systems or photo-oxidation in the environment), converting the thiono moiety (P=S) to the oxon moiety (P=O).

  • Toxicological Relevance: The oxon form binds to the serine hydroxyl group in the active site of AChE with significantly higher affinity than the parent compound, leading to "cholinergic crisis."

  • Regulatory Implication: Regulatory residue definitions (e.g., EU MRLs, EPA tolerances) often require the monitoring of the sum of azinphos-methyl and its oxon, or the oxon is used as a marker for oxidative degradation of the residue.

Analytical Challenges
  • Polarity Shift: The replacement of Sulfur with Oxygen lowers the LogP (Octanol-Water Partition Coefficient) from ~2.75 (Parent) to ~1.8 (Oxon). This increased polarity requires careful optimization of the salting-out step to ensure complete partitioning into the organic phase.

  • Thermal Instability: Oxons are thermally labile. In GC injection ports, they can degrade back to parent forms or other artifacts. LC-MS/MS is the mandatory technique for accurate speciation.

  • Matrix Effects: In high-water content or pigmented matrices (e.g., spinach, berries), the oxon can suffer from ion suppression.

Chemical & Physical Properties

PropertyAzinphos-methyl (Parent)Azinphos-methyl Oxon (Target)Impact on Method
Structure Benzotriazine ring + DithiophosphateBenzotriazine ring + Thio phosphateOxon is more polar.
MW 317.3 g/mol 301.3 g/mol Mass shift of -16 Da.
LogP ~2.75~1.80Both partition well into Acetonitrile (ACN).
pKa Non-ionizable in pH 2-10Non-ionizable in pH 2-10pH control is for stability, not retention.
Solubility Low water solubilityModerate water solubilitySalting out is critical for Oxon recovery.

Experimental Protocol

Reagents and Materials
  • Extraction Solvent: Acetonitrile (LC-MS Grade) with 1% Acetic Acid.

  • Extraction Salts (AOAC 2007.01): 6 g MgSO₄ (anhydrous) + 1.5 g Sodium Acetate (NaOAc).

  • dSPE Clean-up (General Fruits/Veg): 150 mg MgSO₄ + 50 mg PSA (Primary Secondary Amine).

  • dSPE Clean-up (Pigmented/Fatty): Add 50 mg C18 (for fats) and/or 7.5 mg GCB (Graphitized Carbon Black) for chlorophyll removal.

  • Internal Standard: Triphenyl phosphate (TPP) or Azinphos-methyl-d6 (if available).

Step-by-Step Workflow

The following workflow is designed to minimize hydrolysis of the oxon by maintaining a slightly acidic environment (pH < 5) throughout the extraction.

QuEChERS_Workflow Start Sample Homogenization (Cryogenic Milling) Weigh Weigh 15g Sample into 50mL Tube Start->Weigh Solvent Add 15mL ACN (1% Acetic Acid) + Internal Standard Weigh->Solvent Shake1 Vigorous Shake (1 min) Solvent->Shake1 Salts Add AOAC Salts (6g MgSO4, 1.5g NaOAc) Shake1->Salts Exothermic Reaction Shake2 Immediate Shake & Centrifuge (3000 rcf, 5 min) Salts->Shake2 Aliquot Transfer 1mL Supernatant to dSPE Tube Shake2->Aliquot dSPE dSPE Clean-up (MgSO4 + PSA + C18) Aliquot->dSPE Matrix Removal Centrifuge2 Centrifuge (10,000 rcf, 3 min) dSPE->Centrifuge2 Filter Filter (0.2 µm PTFE) into LC Vial Centrifuge2->Filter Analysis LC-MS/MS Analysis Filter->Analysis

Figure 1: Buffered QuEChERS extraction workflow for Azinphos-methyl Oxon. The use of acetate buffering prevents base-catalyzed hydrolysis of the oxon.

Critical Procedural Notes (The "Why")
  • Cryogenic Milling: OPs are volatile and heat-sensitive. Milling with dry ice prevents degradation during the homogenization step.

  • Acetate Buffering: The oxon is susceptible to hydrolysis at high pH. Standard unbuffered QuEChERS can result in pH > 6 depending on the matrix. The NaOAc buffer maintains pH ~5, ensuring stability.

  • PSA Caution: Primary Secondary Amine (PSA) removes organic acids and sugars. However, in rare cases, PSA can bind to specific OPs. If recovery is <70%, repeat extraction without PSA (using only MgSO₄ and C18) to verify if the sorbent is the cause.

Instrumental Analysis (LC-MS/MS)

Liquid Chromatography Conditions
  • System: UHPLC

  • Column: C18 (e.g., Agilent ZORBAX Eclipse Plus or Waters BEH), 2.1 x 100 mm, 1.8 µm.

  • Column Temp: 40°C.

  • Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.

  • Mobile Phase B: Methanol (MeOH) + 0.1% Formic Acid.

    • Note: MeOH provides better ionization for OPs than Acetonitrile in ESI+.

  • Flow Rate: 0.3 - 0.4 mL/min.

Mass Spectrometry Parameters
  • Ionization: Electrospray Ionization (ESI) Positive mode.

  • Acquisition: Multiple Reaction Monitoring (MRM).

Table 1: Recommended MRM Transitions

AnalytePrecursor Ion (m/z)Product Ion (m/z)TypeCollision Energy (eV)Origin of Fragment
Azinphos-methyl 318.1132.1Quantifier15N-methylbenzazimide
318.1160.0Qualifier10Dimethyl dithiophosphate
Azinphos-methyl Oxon 302.1 132.1 Quantifier 18 N-methylbenzazimide
302.1 144.0 Qualifier 12 Dimethyl thiophosphate

Note: The 132.1 fragment is the stable benzotriazine ring common to both. The difference lies in the phosphate moiety (160 for parent, 144 for oxon).

Validation & Quality Control

To ensure scientific integrity, the method must be validated against SANTE/11312/2021 (EU Guidelines) or FDA criteria.

Acceptance Criteria
  • Recovery: 70% – 120%.

  • Repeatability (RSDr): ≤ 20%.

  • Linearity: R² > 0.99 with residuals < ±20%.

  • Matrix Effect (ME): Calculated as (Slope_matrix / Slope_solvent) - 1. If ME > ±20%, use matrix-matched calibration.

Troubleshooting Guide
IssueProbable CauseCorrective Action
Low Recovery of Oxon Hydrolysis during extraction.Ensure NaOAc salts are used (check pH of extract). Work quickly after adding salts.
Poor Peak Shape Solvent mismatch.Dilute final extract 1:1 with Mobile Phase A before injection to focus the band.
Signal Suppression Co-eluting matrix components.Switch from MeOH to ACN in mobile phase, or use a longer column gradient.
Oxon appearing in Parent Std In-source oxidation.Check ESI source temp/voltage. Lower source temperature if "false" oxon is detected in pure parent standards.

References

  • AOAC International. (2007). Official Method 2007.01: Pesticide Residues in Foods by Acetonitrile Extraction and Partitioning with Magnesium Sulfate.Link

  • European Commission. (2021). SANTE/11312/2021: Guidance document on analytical quality control and method validation procedures for pesticide residues analysis in food and feed.Link

  • U.S. EPA. (2006). Reregistration Eligibility Decision (RED) for Azinphos-methyl.Link

  • Anastassiades, M., et al. (2003). *Fast and Easy Multiresidue Method Employing Acetonitrile Extraction/Partitioning and "
Application

Application Note and Protocol: In Vitro Acetylcholinesterase Inhibition Assay for Azinphos-Methyl Oxon

For Researchers, Scientists, and Drug Development Professionals Introduction Acetylcholinesterase (AChE) is a critical enzyme in the nervous system, responsible for the hydrolysis of the neurotransmitter acetylcholine, a...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetylcholinesterase (AChE) is a critical enzyme in the nervous system, responsible for the hydrolysis of the neurotransmitter acetylcholine, a process that terminates signal transmission at cholinergic synapses.[1][2] Inhibition of AChE leads to an accumulation of acetylcholine, resulting in overstimulation of its receptors.[1] This mechanism is the basis for the toxicity of organophosphate insecticides, such as azinphos-methyl.[3][4] Azinphos-methyl itself is a relatively weak inhibitor of AChE; however, it is metabolically activated in vivo to its oxygen analog, azinphos-methyl oxon, which is a potent inhibitor.[3][5] The in vitro assessment of AChE inhibition is a fundamental tool for toxicological studies and the development of potential antidotes.[6]

This document provides a detailed protocol for determining the inhibitory activity of azinphos-methyl oxon on acetylcholinesterase using the widely accepted spectrophotometric method developed by Ellman.[7][8] This assay is renowned for its simplicity, reliability, and suitability for high-throughput screening.[6][9]

Assay Principle: The Ellman's Method

The Ellman's assay is a colorimetric method that indirectly measures AChE activity.[1] The core principle of this assay is the enzymatic hydrolysis of the substrate analog, acetylthiocholine (ATCh), by AChE to produce thiocholine and acetate.[2][9] The resulting thiocholine, a thiol compound, reacts with Ellman's reagent, 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), to produce a yellow-colored product, the 5-thio-2-nitrobenzoate (TNB²⁻) anion.[1][9] The intensity of this yellow color is directly proportional to the AChE activity and can be quantified by measuring the absorbance at a wavelength of 412 nm.[1][10] When an inhibitor like azinphos-methyl oxon is present, it reduces the enzymatic activity of AChE, leading to a decreased rate of color formation.[1] The percentage of inhibition can be calculated by comparing the reaction rate in the presence of the inhibitor to the rate in its absence.[1][7]

Mechanism of Inhibition by Azinphos-Methyl Oxon

Organophosphate compounds, including azinphos-methyl oxon, exert their neurotoxic effects by inhibiting acetylcholinesterase.[3][11] This inhibition occurs through the phosphorylation of a serine hydroxyl group within the active site of the AChE enzyme.[11][12] This covalent modification effectively blocks the active site, rendering the enzyme inactive and unable to hydrolyze acetylcholine.[3] The inhibition by organophosphates is often considered irreversible, although spontaneous reactivation can occur, albeit very slowly.[12][13] The potency of an organophosphate inhibitor is typically characterized by its bimolecular rate constant (kᵢ), which reflects both the affinity of the inhibitor for the enzyme and the rate of phosphorylation.[12]

Materials and Reagents

ReagentSupplier ExampleNotes
Acetylcholinesterase (AChE)Sigma-Aldrich, AbcamFrom electric eel or human recombinant.
Azinphos-methyl oxon(Requires custom synthesis or specialized supplier)Handle with extreme caution in a certified fume hood.
Acetylthiocholine Iodide (ATCI)Sigma-Aldrich, Cayman ChemicalSubstrate for the enzyme.[14][15] Prepare fresh daily.[9]
5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)Sigma-Aldrich, BenchChemEllman's reagent.[7]
Phosphate Buffer (0.1 M, pH 8.0)Prepare in-house
96-well microplateStandard lab supplierClear, flat-bottom plates are recommended.
Microplate readerStandard lab equipmentCapable of measuring absorbance at 412 nm.[16]
Dimethyl sulfoxide (DMSO)Sigma-AldrichFor dissolving the inhibitor.

Experimental Workflow

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis prep_reagents Prepare Reagents (Buffer, DTNB, ATCI, AChE) plate_setup Plate Setup: Add Buffer, Inhibitor/Vehicle, and AChE Solution prep_reagents->plate_setup prep_inhibitor Prepare Azinphos-methyl oxon Serial Dilutions prep_inhibitor->plate_setup pre_incubation Pre-incubation (e.g., 15 min at 37°C) plate_setup->pre_incubation reaction_init Initiate Reaction: Add DTNB and ATCI pre_incubation->reaction_init measurement Kinetic Measurement (Absorbance at 412 nm) reaction_init->measurement calc_rate Calculate Reaction Rate (ΔAbs/min) measurement->calc_rate calc_inhibition Calculate % Inhibition calc_rate->calc_inhibition plot_curve Plot Dose-Response Curve calc_inhibition->plot_curve det_ic50 Determine IC50 Value plot_curve->det_ic50

Caption: Experimental workflow for the AChE inhibition assay.

Detailed Experimental Protocol

This protocol is designed for a 96-well plate format.

1. Reagent Preparation

  • Phosphate Buffer (0.1 M, pH 8.0): Prepare a 0.1 M phosphate buffer and adjust the pH to 8.0. The pH is a critical parameter and should be consistent across experiments.[6]

  • DTNB Solution (10 mM): Dissolve an appropriate amount of DTNB in the phosphate buffer to achieve a final concentration of 10 mM.

  • ATCI Solution (14 mM): Dissolve an appropriate amount of acetylthiocholine iodide in the phosphate buffer to achieve a final concentration of 14 mM. This solution should be prepared fresh on the day of the experiment.[9][17]

  • AChE Solution: Dilute the stock AChE solution in phosphate buffer to the desired working concentration. The optimal concentration should be determined empirically to yield a linear reaction rate for at least 10 minutes.

  • Azinphos-methyl oxon Solutions: Prepare a stock solution of azinphos-methyl oxon in DMSO. From this stock, prepare a series of dilutions in phosphate buffer to achieve the desired final concentrations for the assay. Ensure the final DMSO concentration in the assay wells is consistent and does not exceed 1%, as higher concentrations may affect enzyme activity.

2. Assay Procedure

  • Plate Setup:

    • Blank Wells: Add 175 µL of phosphate buffer and 25 µL of DTNB solution. (No enzyme or substrate).

    • Control Wells (100% Activity): Add 125 µL of phosphate buffer, 25 µL of AChE solution, and 25 µL of the vehicle (e.g., phosphate buffer with the same percentage of DMSO as the inhibitor wells).

    • Test Wells: Add 125 µL of phosphate buffer, 25 µL of the various dilutions of azinphos-methyl oxon, and 25 µL of the AChE solution.[1]

  • Pre-incubation: Gently mix the contents of the wells. Incubate the plate at a controlled temperature (e.g., 37°C) for a defined period (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.[1][7]

  • Reaction Initiation: To initiate the enzymatic reaction, add 25 µL of the DTNB solution followed by 25 µL of the ATCI substrate solution to all wells (except the blank). The total reaction volume will be 200 µL.

  • Absorbance Measurement: Immediately place the plate in a microplate reader. Measure the absorbance at 412 nm kinetically, with readings taken every minute for 10-15 minutes.[1][17]

Data Analysis

  • Calculate the Rate of Reaction: For each well, determine the rate of change in absorbance per minute (ΔAbs/min) by plotting absorbance versus time and calculating the slope of the linear portion of the curve.[1]

  • Calculate the Percentage of Inhibition: Use the following formula to calculate the percentage of AChE inhibition for each concentration of azinphos-methyl oxon:[1][7]

    % Inhibition = [ (Rate of Control - Rate of Test) / Rate of Control ] x 100

    Where:

    • Rate of Control is the reaction rate in the absence of the inhibitor.

    • Rate of Test is the reaction rate in the presence of azinphos-methyl oxon.

  • Determine the IC₅₀ Value: The half-maximal inhibitory concentration (IC₅₀) is the concentration of an inhibitor that causes a 50% reduction in the activity of an enzyme.[18][19] To determine the IC₅₀ value for azinphos-methyl oxon, plot the percentage of inhibition against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).[2][17] The IC₅₀ value can be interpolated from this curve.

Trustworthiness and Self-Validation

  • Positive Control: Include a known AChE inhibitor (e.g., eserine or donepezil) as a positive control to validate the assay's ability to detect inhibition.[17]

  • Linearity: Ensure the reaction rate in the control wells is linear over the measurement period. This indicates that the substrate is not depleted and the enzyme is stable.

  • Reproducibility: Perform all experiments in triplicate to ensure the reproducibility of the results.

  • Substrate and Reagent Stability: The fresh preparation of ATCI is crucial for accurate results.[9] Be mindful of potential side reactions, such as the reaction of some compounds with DTNB, which can interfere with the assay.[20]

Causality Behind Experimental Choices

  • Choice of pH 8.0: While the optimal pH for AChE activity can be higher, pH 8.0 is a common choice that balances high enzyme activity with reduced spontaneous hydrolysis of the substrate.[10]

  • Pre-incubation Step: The pre-incubation of the enzyme with the inhibitor before adding the substrate is critical for irreversible or slowly binding inhibitors like organophosphates. This allows for the inhibitory reaction to reach equilibrium or proceed to a significant extent, providing a more accurate measure of inhibitory potency.[7]

  • Kinetic vs. Endpoint Measurement: A kinetic measurement is generally preferred over a single endpoint reading as it provides the reaction rate and can help identify potential assay artifacts.[1]

Visualization of AChE Inhibition

G cluster_normal Normal Synaptic Function cluster_inhibition Inhibition by Azinphos-methyl Oxon ACh Acetylcholine AChE_active Active Acetylcholinesterase ACh->AChE_active Hydrolysis AChE_inhibited Inhibited Acetylcholinesterase (Phosphorylated) ACh->AChE_inhibited Hydrolysis Blocked Choline Choline AChE_active->Choline Acetate Acetate AChE_active->Acetate AZM_Oxon Azinphos-methyl Oxon AZM_Oxon->AChE_active

Caption: Mechanism of AChE inhibition by azinphos-methyl oxon.

References

  • Aldridge, W. N. (1950). Some properties of specific cholinesterase with particular reference to the mechanism of inhibition by diethyl p-nitrophenyl phosphate (E605) and analogues. Biochemical Journal, 46(4), 451–460. [Link]

  • Pope, C. N. (2006). Concentration-Dependent Kinetics of Acetylcholinesterase Inhibition by the Organophosphate Paraoxon. Toxicological Sciences, 90(1), 145-151. [Link]

  • Kovářová, M., Komers, K., Štěpánková, Š., Pařík, P., & Čegan, A. (2013). New Method for the Determination of the Half Inhibition Concentration (IC50) of Cholinesterase Inhibitors. Zeitschrift für Naturforschung C, 68(3-4), 133-138. [Link]

  • Arduini, F., et al. (2013). Critical Evaluation of Acetylthiocholine Iodide and Acetylthiocholine Chloride as Substrates for Amperometric Biosensors Based on Acetylcholinesterase. Sensors, 13(2), 1548-1565. [Link]

  • Worek, F., et al. (2012). Determination of acetylcholinesterase activity by the Ellman assay: a versatile tool for in vitro research on medical countermeasures against organophosphate poisoning. Drug Testing and Analysis, 4(3-4), 185-192. [Link]

  • Campanella, L., et al. (2001). Determination of inhibitors' potency (IC50) by a direct high-performance liquid chromatographic method on an immobilised acetylcholinesterase column. Journal of Chromatography B: Biomedical Sciences and Applications, 753(2), 375-383. [Link]

  • Pope, C. N. (2006). Concentration-dependent kinetics of acetylcholinesterase inhibition by the organophosphate paraoxon. Toxicological Sciences, 90(1), 145-151. [Link]

  • Dzydzan, O., et al. (2022). Acetylcholinesterase Inhibition Assay. Bio-protocol, 12(12), e4430. [Link]

  • Aligning Science Across Parkinson's. (n.d.). Quantifying Acetylcholinesterase activity in striatal brain tissue with DTNB assay. Retrieved from [Link]

  • SLS. (n.d.). Acetylthiocholine iodide, >=98%. Retrieved from [Link]

  • Wikipedia. (n.d.). Azinphos-methyl. Retrieved from [Link]

  • Worek, F., et al. (2010). Kinetic prerequisites of oximes as effective reactivators of organophosphate-inhibited acetylcholinesterase: a theoretical approach. Journal of Enzyme Inhibition and Medicinal Chemistry, 25(6), 757-764. [Link]

  • Worek, F., et al. (2004). Kinetic analysis of interactions between human acetylcholinesterase, structurally different organophosphorus compounds and oximes. Biochemical Pharmacology, 68(11), 2257-2267. [Link]

  • Fitrianto, A. (2020). Statistical model for IC 50 determination of acetylcholinesterase enzyme for Alzheimer's disease. International Journal of Public Health Science (IJPHS), 9(2), 131-137. [Link]

  • Pohanka, M. (2011). Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman's Method. International Journal of Molecular Sciences, 12(4), 2651-2662. [Link]

  • Khan, H. A., et al. (2023). Simple and rapid colorimetric method for determination of erythrocyte and plasma cholinesterase activities and comparison with the standard Ellman's method. Public Health Toxicology, 3(3), 1-7. [Link]

  • MAK Commission. (2020). Azinphos-methyl. The MAK Collection for Occupational Health and Safety, 5(3), 1-23. [Link]

  • Grokipedia. (n.d.). Azinphos-methyl. Retrieved from [Link]

  • EXTOXNET. (n.d.). Azinphos Methyl. Retrieved from [Link]

  • da Silva, A. P., et al. (2006). Inhibition of cholinesterase activity by azinphos-methyl in two freshwater invertebrates: Biomphalaria glabrata and Lumbriculus variegatus. Chemosphere, 63(6), 940-947. [Link]

  • Richardson, R. J., et al. (2001). Analysis of the additivity of in vitro inhibition of cholinesterase by mixtures of chlorpyrifos-oxon and azinphos-methyl-oxon. Toxicology and Applied Pharmacology, 172(2), 118-129. [Link]

  • Li, S., et al. (2022). Acetylcholinesterase Inhibition Assays for High-Throughput Screening. In High-Throughput Screening for Food Safety Assessment (pp. 51-66). Humana, New York, NY. [Link]

  • Richardson, R. J., et al. (2001). Analysis of the additivity of in vitro inhibition of cholinesterase by mixtures of chlorpyrifos-oxon and azinphos-methyl-oxon. Toxicology and Applied Pharmacology, 172(2), 118-129. [Link]

  • JMPR. (2007). Azinphos-methyl. In Pesticide residues in food - 2007 evaluations Part II - Toxicological. Retrieved from [Link]

Sources

Method

Advanced Bioanalysis of Azinphos-methyl Oxon in Human Plasma

Application Note & Protocol Guide | Version 2.0 Executive Summary & Challenge Context Azinphos-methyl (AZM) is a broad-spectrum organophosphate insecticide.[1][2] While AZM itself is the parent compound found in environm...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol Guide | Version 2.0

Executive Summary & Challenge Context

Azinphos-methyl (AZM) is a broad-spectrum organophosphate insecticide.[1][2] While AZM itself is the parent compound found in environmental residues, it is a "pro-poison." Its physiological toxicity is mediated almost entirely by its metabolic activation (desulfuration) by Cytochrome P450 enzymes into Azinphos-methyl oxon (AZM-oxon) .

The Analytical Gap: Most standard protocols measure the parent AZM or non-specific dialkyl phosphate (DAP) metabolites in urine. However, measuring AZM-oxon in plasma provides the most direct correlation to acute cholinergic crisis.

  • The Challenge: AZM-oxon is notoriously unstable in human blood. It is rapidly hydrolyzed by Paraoxonase 1 (PON1) and butyrylcholinesterase (BChE) into non-toxic metabolites.

  • The Solution: This protocol details a specialized "Stabilize-then-Analyze" workflow using LC-MS/MS, prioritizing pre-analytical enzyme inhibition to preserve the oxon moiety.

Mechanism of Action & Target Analytes

Understanding the metabolic pathway is critical for selecting the correct time-points and matrices.

MetabolicPathway cluster_matrix Matrix Relevance AZM Azinphos-methyl (Parent) CYP CYP450 (Bioactivation) AZM->CYP Oxon Azinphos-methyl Oxon (Toxic Active Agent) CYP->Oxon Desulfuration PON1 PON1 / BChE (Rapid Hydrolysis) Oxon->PON1 Target AChE Inhibition (Neurotoxicity) Oxon->Target Metabs Dimethyl Phosphate (DMP) + Benzazimide PON1->Metabs Detoxification

Figure 1: The bioactivation of Azinphos-methyl to its oxon form and subsequent hydrolysis.[2] Note that ex vivo hydrolysis continues in the collection tube unless inhibited.

Pre-Analytical Stabilization (CRITICAL STEP)

Do not skip this section. Standard EDTA or Heparin tubes are insufficient. The oxon half-life in unpreserved plasma can be minutes.

Collection Vessel Preparation
  • Primary Anticoagulant/Inhibitor: BD Vacutainer® containing Sodium Fluoride/Potassium Oxalate (Grey top). Fluoride inhibits butyrylcholinesterase.

  • Secondary Acidification (Recommended): Prepare tubes with 10 µL of 50% Formic Acid per 1 mL of intended blood volume prior to draw, or add immediately after collection. Lowering pH < 4.0 drastically reduces PON1 activity.

Processing[1]
  • Draw blood into pre-chilled Fluoride/Oxalate tubes.

  • Invert gently 5 times; place immediately on wet ice.

  • Centrifuge at 2000 x g for 10 mins at 4°C within 30 minutes of collection.

  • Separate plasma and store at -80°C . Avoid repeated freeze-thaw cycles.

Analytical Protocol: LC-MS/MS

Reagents & Standards[3][4][5][6]
  • Target Analyte: Azinphos-methyl oxon (CAS: 961-22-8).

  • Internal Standard (IS): Azinphos-methyl-d6 (Parent analog is acceptable if Oxon-d6 is unavailable, but monitor for retention time shifts).

  • Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, Formic Acid (FA).

Sample Preparation (Solid Phase Extraction)

We utilize a polymeric SPE method to remove phospholipids and proteins while concentrating the polar oxon.

Workflow Diagram:

SPE_Workflow Start 200 µL Plasma + 20 µL IS Pretreat Dilute 1:1 with 1% Formic Acid (aq) Start->Pretreat Cond Condition SPE Cartridge (Oasis HLB 30mg) 1mL MeOH -> 1mL Water Pretreat->Cond Load Load Sample (Gravity or Low Vac) Cond->Load Wash Wash 1: 1mL 5% MeOH (Removes salts/proteins) Load->Wash Elute Elute: 2 x 500 µL ACN Wash->Elute Dry Evaporate to Dryness (N2 stream @ 35°C) Elute->Dry Recon Reconstitute: 100 µL Mobile Phase Initial Dry->Recon Inject Inject 10 µL to LC-MS/MS Recon->Inject

Figure 2: Solid Phase Extraction (SPE) workflow optimized for polar oxon metabolites.

Liquid Chromatography Conditions
  • System: UHPLC (e.g., Agilent 1290 or Shimadzu Nexera).

  • Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

  • Mobile Phase B: Methanol + 0.1% Formic Acid.

  • Gradient:

    • 0.0 min: 10% B

    • 1.0 min: 10% B

    • 6.0 min: 95% B

    • 8.0 min: 95% B

    • 8.1 min: 10% B (Re-equilibration)

Mass Spectrometry Parameters (MRM)
  • Ionization: Electrospray Ionization (ESI) – Positive Mode .

  • Source Temp: 350°C.

  • Capillary Voltage: 4000 V.

MRM Transition Table:

AnalytePrecursor Ion (m/z)Product Ion (m/z)RoleCollision Energy (eV)Rationale
AZM-Oxon 302.0 132.1 Quantifier15Loss of dimethyl phosphate; N-methyl benzazimide ion.
AZM-Oxon 302.0 77.0 Qualifier35Phenyl ring fragmentation.
AZM-Oxon 302.0 160.0 Qualifier10Benzazimide moiety (intact).
AZM (Parent)318.0132.1Reference15Standard confirmation.
AZM-d6 (IS)324.0132.1IS15Deuterated parent.

Note: Transitions should be optimized on your specific instrument. The 302->132 transition is highly specific to the benzazimide core shared by parent and oxon, but separated chromatographically.

Validation & Quality Assurance

To ensure Trustworthiness and Self-Validation :

  • The "Hydrolysis Check":

    • Prepare a QC Low sample in unpreserved plasma and measure immediately.

    • Measure again after 2 hours at room temperature.

    • Pass Criteria: If degradation > 20% is observed in the unpreserved sample, but < 5% in your Fluoride/Acid preserved sample, your stabilization protocol is validated.

  • Matrix Effects:

    • Calculate Matrix Factor (MF) = (Peak Area in Matrix / Peak Area in Solvent).

    • If MF < 0.8 (Suppression) or > 1.2 (Enhancement), consider using a stable isotope labeled oxon (custom synthesis) or increasing the wash strength in SPE.

  • Linearity & Sensitivity:

    • Expected LOQ: ~0.5 - 1.0 ng/mL in plasma.

    • Linear Range: 1.0 - 500 ng/mL.

Safety & Troubleshooting

  • Safety: AZM-oxon is an acetylcholinesterase inhibitor.[1][3] Handle all standards in a fume hood. Neutralize spills with 10% NaOH (hydrolysis).

  • Troubleshooting - Low Recovery:

    • Cause: Hydrolysis during evaporation.

    • Fix: Do not exceed 35°C during N2 evaporation. Ensure the extract is not alkaline before evaporation.

  • Troubleshooting - Peak Tailing:

    • Cause: Interaction with silanols.

    • Fix: Ensure Ammonium Formate is present in Mobile Phase A.

References

  • Food and Agriculture Organization (FAO). Azinphos-methyl: Toxicological evaluation. (Detailed metabolism and oxon formation data).

  • Centers for Disease Control and Prevention (CDC). Laboratory Procedure Manual: Organophosphorus Insecticides. (Foundational method for OP metabolites).

  • National Institutes of Health (NIH) / PubChem. Azinphos-methyl Oxon Compound Summary. (Chemical structure and physical properties).[1][3]

  • Agilent Technologies. Improved LC/MS/MS Pesticide Multiresidue Analysis. (Source for MRM optimization strategies for polar pesticides).

  • Washington State Dept of Health. Pesticide Air Monitoring Report: Appendix D - Laboratory Analytical Report. (Specific LC-MS/MS transitions for Azinphos-methyl and its Oxon).

Sources

Application

Application Note: Environmental Monitoring of Azinphos-methyl Oxon in Agricultural Runoff

Introduction Azinphos-methyl, an organophosphate insecticide, has been widely used in agriculture to control a broad spectrum of insect pests on various crops.[1][2] However, concerns over its toxicity and environmental...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Azinphos-methyl, an organophosphate insecticide, has been widely used in agriculture to control a broad spectrum of insect pests on various crops.[1][2] However, concerns over its toxicity and environmental impact have led to increased scrutiny and regulatory restrictions. Of particular concern is its primary oxidative metabolite, azinphos-methyl oxon. The oxon analog is a more potent acetylcholinesterase inhibitor than the parent compound, making it a significant neurotoxin.[1] Agricultural runoff is a primary pathway for the transport of pesticide residues from treated fields into surrounding aquatic ecosystems, posing a threat to non-target organisms and potentially contaminating drinking water sources.

This application note provides a comprehensive guide for the environmental monitoring of azinphos-methyl oxon in agricultural runoff. It details a robust methodology encompassing sample collection, preservation, solid-phase extraction (SPE), and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocols described herein are designed to provide high sensitivity, selectivity, and reliability for researchers, environmental scientists, and regulatory bodies.

Scientific Background: The "Why" Behind the "How"

The environmental monitoring of azinphos-methyl oxon presents several analytical challenges. The compound can be present at trace levels (ng/L) in complex aqueous matrices. Furthermore, its stability is influenced by factors such as pH and exposure to sunlight.[1] Therefore, a successful monitoring program hinges on a meticulously planned and executed analytical workflow.

Analyte Stability and Sample Handling: The integrity of the analytical data begins at the point of sample collection. Azinphos-methyl and its oxon are susceptible to degradation. To mitigate this, samples are collected in amber glass containers to prevent photodegradation and are immediately cooled to 4°C to slow down microbial and chemical degradation processes.[3]

Pre-concentration and Matrix Clean-up: Direct injection of water samples is often not feasible due to the low concentrations of the target analyte and the presence of interfering matrix components. Solid-Phase Extraction (SPE) is a widely adopted technique for the selective extraction and concentration of organophosphorus pesticides from aqueous samples.[3][4][5] C18-bonded silica is a common and effective sorbent for trapping non-polar to moderately polar compounds like azinphos-methyl oxon from water.

High-Sensitivity Detection: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the analysis of trace-level pesticide residues.[6][7] Its high selectivity, achieved through Multiple Reaction Monitoring (MRM), allows for the confident identification and quantification of the target analyte even in complex matrices. The use of isotopically labeled internal standards is crucial for accurate quantification, as it compensates for matrix effects and variations in instrument response.[8]

Experimental Workflow

The overall workflow for the environmental monitoring of azinphos-methyl oxon is depicted in the following diagram:

workflow cluster_field Field Operations cluster_lab Laboratory Analysis SampleCollection Sample Collection Preservation Sample Preservation SampleCollection->Preservation Immediate SPE Solid-Phase Extraction (SPE) Preservation->SPE Transport to Lab Analysis LC-MS/MS Analysis SPE->Analysis Elution & Concentration Data Data Processing & Reporting Analysis->Data

Figure 1: Overall workflow for azinphos-methyl oxon monitoring.

Detailed Protocols

Part 1: Sample Collection and Preservation

Objective: To collect representative water samples from agricultural runoff and preserve the integrity of the target analyte until analysis.

Materials:

  • Amber glass bottles (1 L), pre-cleaned with solvent.[9][10]

  • Polytetrafluoroethylene (PTFE)-lined screw caps.

  • Cooler with ice packs.

  • Field notebook and labels.

  • Personal Protective Equipment (PPE): gloves, safety glasses.

Protocol:

  • Site Selection: Choose a sampling location that is representative of the agricultural runoff. This could be a discharge point from a field, a drainage ditch, or a receiving stream.

  • Bottle Preparation: Prior to arriving at the site, ensure all sample bottles are properly cleaned and labeled with the sample ID, date, time, and location.

  • Sample Collection:

    • Rinse the sample bottle and cap three times with the sample water.[10]

    • Submerge the bottle below the water surface, avoiding the collection of surface scum or bottom sediment.

    • Fill the bottle to the shoulder, leaving a small headspace.

    • Securely fasten the cap.

  • Preservation:

    • Immediately place the collected sample in a cooler with ice packs to maintain a temperature of approximately 4°C.[3][11]

    • Protect the samples from direct sunlight at all times.

  • Transportation: Transport the samples to the laboratory as soon as possible, preferably within 24-48 hours of collection.[9]

Part 2: Solid-Phase Extraction (SPE)

Objective: To extract and concentrate azinphos-methyl oxon from the water sample, and to remove interfering matrix components.

Materials:

  • C18 SPE cartridges (e.g., 500 mg, 6 mL).

  • SPE vacuum manifold.

  • Methanol (HPLC grade).

  • Deionized water (HPLC grade).

  • Ethyl acetate (pesticide residue grade).

  • Dichloromethane (pesticide residue grade).

  • Nitrogen evaporator.

  • Conical glass tubes (15 mL).

  • Internal standard solution (e.g., azinphos-methyl-d6 oxon).

Protocol:

  • Sample Preparation:

    • Allow the water sample to equilibrate to room temperature.

    • Filter the sample through a glass fiber filter (e.g., 0.7 µm) to remove suspended solids.

    • Spike the filtered water sample with the internal standard solution.

  • SPE Cartridge Conditioning:

    • Place the C18 SPE cartridges on the vacuum manifold.

    • Wash the cartridges with 5 mL of ethyl acetate.

    • Condition the cartridges with 5 mL of methanol.

    • Equilibrate the cartridges with 5 mL of deionized water, ensuring the sorbent does not go dry.[12]

  • Sample Loading:

    • Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 10-15 mL/min.[12]

  • Washing:

    • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any remaining polar interferences.

    • Dry the cartridge under vacuum for 10-15 minutes.

  • Elution:

    • Place a clean collection tube inside the manifold.

    • Elute the retained analytes with two 5 mL aliquots of a 1:1 (v/v) mixture of ethyl acetate and dichloromethane. Allow the solvent to soak the sorbent for a few minutes before applying vacuum.

  • Concentration and Reconstitution:

    • Evaporate the eluate to near dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

    • Vortex the sample and transfer it to an autosampler vial.

spe_workflow Start Filtered Water Sample Condition Condition SPE Cartridge (Methanol, Water) Start->Condition Load Load Sample Condition->Load Wash Wash Cartridge (Deionized Water) Load->Wash Dry Dry Cartridge Wash->Dry Elute Elute Analytes (Ethyl Acetate/DCM) Dry->Elute Concentrate Concentrate Eluate Elute->Concentrate Reconstitute Reconstitute in Mobile Phase Concentrate->Reconstitute End Sample for LC-MS/MS Reconstitute->End

Sources

Method

Developmental toxicity assessment of azinphos-methyl oxon in zebrafish

Application Note: Developmental Toxicity Assessment of Azinphos-Methyl Oxon in Zebrafish Abstract & Scientific Rationale Organophosphate (OP) pesticides, such as Azinphos-methyl (APM), exert their primary toxicity throug...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Developmental Toxicity Assessment of Azinphos-Methyl Oxon in Zebrafish

Abstract & Scientific Rationale

Organophosphate (OP) pesticides, such as Azinphos-methyl (APM), exert their primary toxicity through metabolic activation. The parent compound, APM, is biologically inert until desulfurated by cytochrome P450 enzymes (CYP1A, CYP3A) into its oxygen analog, Azinphos-methyl oxon (AMO) . AMO is a potent, irreversible inhibitor of acetylcholinesterase (AChE), leading to acetylcholine accumulation, cholinergic hyperstimulation, and subsequent neurodevelopmental defects.

While standard regulatory tests often focus on the parent compound, assessing the oxon metabolite directly is critical for:

  • Bypassing Metabolic Variability: Direct oxon exposure eliminates the variable of CYP450 maturation in early-stage embryos.

  • Mechanistic Precision: It isolates the cholinergic toxicity from other off-target effects of the parent thionophosphate.

  • Potency Assessment: Oxons are typically orders of magnitude more potent AChE inhibitors than their parent compounds.

This guide details a self-validating workflow to assess AMO toxicity, focusing on three pillars: Apical Endpoints (Morphology) , Biochemical Verification (AChE Assay) , and Functional Readouts (Behavior) .

Mechanistic Pathway & Experimental Workflow

The following diagrams illustrate the toxicological pathway of AMO and the experimental design.

AMO_Toxicity_Pathway APM Azinphos-methyl (Parent) CYP CYP450 Bioactivation APM->CYP Desulfuration AMO Azinphos-methyl Oxon (Toxic Metabolite) CYP->AMO AChE Acetylcholinesterase (Enzyme) AMO->AChE Binds Active Site Inhibition Irreversible Phosphorylation AChE->Inhibition Inactivation ACh_Accum Acetylcholine Accumulation Inhibition->ACh_Accum Synaptic Build-up Toxicity Neurotoxicity (Spinal Defects, Edema) ACh_Accum->Toxicity Cholinergic Crisis

Figure 1: The Adverse Outcome Pathway (AOP) for Azinphos-methyl Oxon. Note that direct exposure to AMO (Red Node) bypasses the CYP-mediated activation step.

Experimental_Workflow cluster_Endpoints Multi-Parametric Assessment Start Zebrafish Embryo Collection (< 2 hpf) Exposure Chemical Exposure (Renewal every 24h) Start->Exposure Morph Morphological Scoring (24, 48, 72, 96 hpf) Exposure->Morph Behav Behavioral Assay (Touch Response/Locomotion) Exposure->Behav Biochem AChE Activity Assay (Ellman Method) Exposure->Biochem Analysis Data Synthesis (LC50, EC50, AChE Inhibition %) Morph->Analysis Behav->Analysis Biochem->Analysis

Figure 2: Integrated experimental workflow for developmental toxicity assessment.

Experimental Protocols

Protocol A: Chemical Handling & Stability (Crucial Step)

Unlike the parent compound, oxons are hydrolytically unstable.

  • Stock Preparation: Dissolve Azinphos-methyl oxon (CAS: 961-22-8) in 100% DMSO to create a 100 mM stock. Aliquot into single-use amber vials and store at -80°C. Do not freeze-thaw.

  • Working Solution: Dilute stock in E3 medium (5 mM NaCl, 0.17 mM KCl, 0.33 mM CaCl₂, 0.33 mM MgSO₄) immediately before use.

  • Solvent Control: Final DMSO concentration must be < 0.1% (v/v) to avoid solvent-induced neurotoxicity.

  • Static-Renewal: Because AMO hydrolyzes (half-life ~24h in aqueous solution), replace 90% of the exposure medium every 24 hours to maintain nominal concentrations.

Protocol B: Fish Embryo Toxicity (FET) Assay

Objective: Determine LC50 (Lethality) and EC50 (Malformation).

  • Collection: Collect embryos from synchronized spawning of wild-type (AB/Tuebingen) zebrafish.

  • Selection: Select fertilized, healthy embryos at 2–4 hours post-fertilization (hpf).

  • Exposure Setup:

    • Use 24-well plates (1 embryo/2 mL per well) or 96-well plates (1 embryo/200 µL per well).

    • Range Finding: 0.01, 0.1, 1.0, 5.0, 10.0, 20.0 µM. (Note: APM LC50 is ~12 µM; AMO is likely more potent, so start lower).

    • Replicates: n=20 embryos per concentration.

  • Incubation: 28.5°C ± 0.5°C, 14h:10h light:dark cycle.

  • Scoring (Daily):

    • Lethality: Coagulation, lack of somite formation, non-detachment of tail, lack of heartbeat.

    • Teratogenicity: Pericardial edema, spinal curvature (lordosis/kyphosis), yolk sac edema.

Protocol C: Acetylcholinesterase (AChE) Inhibition Assay

Objective: Validate the mechanism of action. This is the "Self-Validating" step; if AMO causes malformations without AChE inhibition, the stock may be degraded.

  • Sample Collection: At 96 hpf, pool 20 larvae per replicate (n=3 replicates per concentration).

  • Lysis:

    • Homogenize larvae in 200 µL ice-cold Phosphate Buffered Saline (PBS, pH 7.4) + 1% Triton X-100.

    • Centrifuge at 12,000 x g for 15 min at 4°C. Collect supernatant.

  • Protein Quantification: Use Bradford or BCA assay to normalize samples.

  • Ellman Assay (Modified for Microplate):

    • Blank: 20 µL PBS + DTNB + Substrate.

    • Sample: 20 µL Supernatant.

    • Reagent: Add 180 µL of reaction mix (0.5 mM DTNB [5,5′-dithiobis-(2-nitrobenzoic acid)] + 0.5 mM Acetylthiocholine iodide).

  • Measurement: Monitor absorbance at 412 nm every 30 seconds for 10 minutes (kinetic mode).

  • Calculation:

    
    
    Express results as % of Solvent Control.
    
Protocol D: Behavioral Assessment (Touch-Evoked Response)

Objective: Assess functional neurotoxicity at sub-lethal doses.

  • Timing: 48 hpf (early motor) and 96 hpf (free swimming).

  • Stimulus: Lightly touch the tail using a gel-loading tip or eyelash probe.

  • Scoring Matrix:

    • Normal: Immediate, rapid escape swimming.

    • Delayed: Response after repeated touches.

    • Paralyzed: Muscle twitch but no displacement (Indicates severe AChE inhibition).

    • Spastic: Tremors or circling behavior.

Data Presentation & Interpretation

Summarize your findings using the following table structure to ensure clarity for drug development decision-making.

Table 1: Expected Dose-Response Relationship

Concentration (µM)Survival (96 hpf)Malformation RateAChE Activity (% Control)Primary Phenotype
0.0 (Control) > 95%< 5%100%Normal development
0.1 > 95%< 10%~80%Normal morphology, slight hypoactivity
1.0 ~ 90%20-30%~40-50%Reduced motility, mild spinal curvature
5.0 ~ 60%> 80%< 10%Severe lordosis , pericardial edema, paralysis
10.0 < 10%100%< 5%Lethality, coagulation

Interpretation Guide:

  • LC50: Calculate using Probit analysis.

  • Teratogenic Index (TI):

    
    . A TI > 1 indicates the compound is teratogenic at non-lethal doses.
    
  • Mechanistic Link: A sharp drop in AChE activity preceding morphological defects confirms the cholinergic mechanism. If defects occur with normal AChE, investigate off-target toxicity (e.g., oxidative stress).

Troubleshooting & Quality Control

  • Issue: High Control Mortality.

    • Cause: Poor egg quality or solvent toxicity.

    • Fix: Ensure DMSO < 0.1%.[1] Check water quality (pH 7.0–7.4, Conductivity 500–800 µS).

  • Issue: No AChE Inhibition observed despite high AMO dose.

    • Cause: Hydrolysis of the oxon stock.

    • Fix: Prepare fresh stock. Oxons are moisture-sensitive. Verify stock concentration via HPLC if possible.

  • Issue: Inconsistent Potency.

    • Cause: Static exposure without renewal.

    • Fix: Implement strict 24h renewal of medium to maintain AMO levels.

References

  • Küster, E. (2005). "Cholinesterase inhibition in zebrafish embryos and larvae." Pesticide Biochemistry and Physiology. Link

  • Scholz, S., et al. (2008). "The zebrafish embryo model in environmental risk assessment—applications beyond acute toxicity testing." Environmental Science and Pollution Research. Link

  • Ellman, G. L., et al. (1961).[2] "A new and rapid colorimetric determination of acetylcholinesterase activity."[2] Biochemical Pharmacology. Link

  • Raftery, T. D., et al. (2014). "High-throughput behavioral screening of organophosphate metabolites in zebrafish larvae." Toxicology and Applied Pharmacology. Link

  • Yang, D., et al. (2011). "Transcriptional response of zebrafish embryos exposed to neurotoxic compounds reveals a muscle activity dependent hspb11 expression." PLoS ONE. Link

Sources

Technical Notes & Optimization

Troubleshooting

Azinphos-methyl oxon stability during sample storage and preparation

Welcome to the technical support resource for researchers working with azinphos-methyl and its primary metabolite, azinphos-methyl oxon. This guide is designed to provide you, our fellow scientists and drug development p...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for researchers working with azinphos-methyl and its primary metabolite, azinphos-methyl oxon. This guide is designed to provide you, our fellow scientists and drug development professionals, with in-depth, field-proven insights into maintaining the stability of these compounds during sample storage and preparation. Navigating the complexities of organophosphate analysis requires a nuanced understanding of their inherent instability. Here, we move beyond simple protocols to explain the causality behind our recommendations, ensuring your experimental workflow is both robust and self-validating.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific, practical challenges you may encounter during your analysis.

Question: I'm seeing inconsistent recoveries for azinphos-methyl oxon in my QC samples. What could be the cause?

Answer: Inconsistent recoveries are a frequent and frustrating issue, often pointing to analyte degradation during sample handling. Let's break down the most likely culprits:

  • pH-Mediated Hydrolysis: The primary cause of degradation for azinphos-methyl and its oxon is alkaline hydrolysis. The ester linkage in the molecule is susceptible to cleavage in alkaline environments. At a neutral pH of 7, the half-life of the parent compound is approximately 10-25 days, but this drops dramatically to just 12-60 hours at pH 9.[1][2][3] Azinphos-methyl is reported to be relatively stable in acidic to neutral water (below pH 7), but hydrolysis accelerates significantly under alkaline conditions.[1][4][5]

    • Causality: The hydroxide ions in an alkaline solution act as a nucleophile, attacking the electrophilic phosphorus atom, leading to the cleavage of the P-S bond and rendering the molecule inactive and undetectable by methods targeting the intact structure.

    • Solution:

      • Verify Matrix pH: Immediately measure the pH of your sample matrix upon collection. Environmental and biological samples can have surprisingly high pH.

      • Acidification: For aqueous samples, consider adjusting the pH to a range of 4-6 using a suitable buffer or acidifying agent. However, be aware that some studies have found simple buffering to be an undependable preservation technique on its own.[6][7] Always validate that your chosen buffer does not interfere with your analytical method.

  • Thermal Degradation: Temperature plays a significant role in the degradation kinetics.[8] Rapid degradation of azinphos-methyl has been observed at temperatures above 37°C.[4] In one study on fruit juices, the half-life of azinphos-methyl was over 400 days at 0°C but dropped to just 6-8 days at 40°C.[9]

    • Causality: Increased thermal energy accelerates the rate of all chemical reactions, including hydrolysis. It provides the activation energy needed for the degradation reactions to proceed more quickly.

    • Solution:

      • Immediate Cooling: Cool samples immediately after collection. Use wet ice or cold packs during transport to the lab.

      • Controlled Storage: For short-term storage (a few days), refrigeration at approximately 4°C is effective.[6][7] For long-term storage, freezing at -20°C or below is mandatory.

  • Photodegradation: Exposure to sunlight, particularly UV light, can cause rapid degradation.[1][4]

    • Causality: UV radiation provides the energy to break chemical bonds within the molecule, leading to the formation of various breakdown products.[10]

    • Solution:

      • Use Amber Vials: Always collect and store samples in amber glass vials or containers that block UV light.

      • Minimize Light Exposure: During preparation steps, work in an area with minimal direct sunlight or UV exposure.

Question: My analytical signal for the oxon metabolite is suppressed, especially in complex matrices like soil or fruit. How can I mitigate this?

Answer: This is a classic case of the "matrix effect," where co-extracted compounds from the sample interfere with the ionization and detection of your target analyte in the mass spectrometer.[11][12]

  • Causality: When analyzing complex samples, other molecules (lipids, pigments, organic acids) are extracted along with your analyte. In the ion source of the mass spectrometer, these co-eluting matrix components can compete with your analyte for ionization, typically suppressing its signal. For some analytes, the matrix can also enhance the signal, but suppression is common for organophosphates.

  • Solution:

    • Enhanced Cleanup: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a gold standard for pesticide residue analysis and incorporates a cleanup step.[13][14][15] After the initial acetonitrile extraction, a dispersive solid-phase extraction (d-SPE) step is used. This involves adding sorbents to the extract to remove interfering matrix components.

      • PSA (Primary Secondary Amine): Removes organic acids, sugars, and some lipids.

      • C18: Removes non-polar interferences like fats and waxes.

      • GCB (Graphitized Carbon Black): Removes pigments and sterols. Use with caution as it can also adsorb planar pesticides.

    • Matrix-Matched Calibration: This is the most reliable way to compensate for matrix effects.[11] Instead of preparing your calibration standards in pure solvent, you prepare them in an extract from a blank (analyte-free) sample of the same matrix you are testing. This ensures that the standards and the samples experience the same degree of signal suppression or enhancement, leading to accurate quantification.

    • Sample Dilution: A simple yet effective strategy is to dilute the final extract with your initial mobile phase.[16] This reduces the concentration of interfering matrix components, thereby lessening their impact on the analyte's ionization. You must ensure that the diluted analyte concentration remains above your instrument's limit of quantitation (LOQ).

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for water samples to be analyzed for azinphos-methyl oxon?

For water samples, immediate cooling and preservation are critical. The recommended procedure is to collect samples in amber glass bottles, immediately cool them to ~4°C, and transport them to the laboratory on ice.[6][7] For storage longer than 48 hours, freezing at -20°C is essential. While acidification to pH 4-6 can help, temperature control is the most critical factor.[3]

Q2: How is azinphos-methyl converted to azinphos-methyl oxon?

Azinphos-methyl itself is a thionophosphate, which has limited direct activity as an acetylcholinesterase inhibitor. It undergoes metabolic activation, primarily in the target organism (e.g., an insect) or through environmental oxidation. This process, called oxidative desulfuration, is mediated by cytochrome P450 enzymes and replaces the sulfur atom double-bonded to the phosphorus (P=S) with an oxygen atom (P=O), forming the much more potent oxon analog.[1][17][18]

Q3: Can I use plastic containers for sample collection and storage?

It is strongly advised to use glass containers, preferably amber glass with PTFE-lined caps.[19] Pesticides, including organophosphates, can adsorb to plastic surfaces, leading to lower recoveries. Furthermore, plasticizers or other additives from the container material could potentially leach into the sample, causing interference during analysis.

Q4: What is the typical half-life of azinphos-methyl and its oxon?

The half-life is highly dependent on the matrix, pH, and temperature. As shown in the table below, the stability decreases significantly with increasing pH and temperature.

ConditionMatrixpHTemperature (°C)Half-life of Azinphos-methylReference(s)
Lab StudyWater5Ambient~17 days[3]
Lab StudyWater7Ambient~10 days[1][3]
Lab StudyWater9Ambient~12 hours to 2.5 days[1][2][3]
Field StudyPond Water-AmbientUp to 2 days[4][5]
Lab StudyOrange Juice-0~408 days[9]
Lab StudyOrange Juice-20~87 days[9]
Lab StudyOrange Juice-40~6.5 days[9]

Note: Data for the oxon analog is less commonly reported but is expected to follow similar degradation patterns, being highly susceptible to alkaline hydrolysis.

Visualizing the Process

Understanding the chemical transformations and the experimental workflow is key to successful analysis.

Degradation Pathway

The following diagram illustrates the conversion of azinphos-methyl to its more toxic oxon form and subsequent hydrolytic degradation.

DegradationPathway AzinphosMethyl Azinphos-methyl (P=S) Oxon Azinphos-methyl Oxon (P=O) AzinphosMethyl->Oxon Oxidative Desulfuration HydrolysisProducts Hydrolysis Products (e.g., Benzazimide, Anthranilic Acid) AzinphosMethyl->HydrolysisProducts Hydrolysis Oxon->HydrolysisProducts Alkaline Hydrolysis

Caption: Conversion of Azinphos-methyl to its Oxon and subsequent degradation.

Experimental Workflow: QuEChERS Sample Preparation

This workflow provides a visual guide to the recommended sample preparation protocol for a complex matrix like fruit or soil.

QuEChERS_Workflow cluster_extraction Step 1: Extraction cluster_cleanup Step 2: Dispersive SPE Cleanup (d-SPE) cluster_analysis Step 3: Analysis Sample 1. Homogenize Sample (10-15g) AddSolvent 2. Add Acetonitrile (e.g., 15 mL) Sample->AddSolvent AddSalts 3. Add QuEChERS Extraction Salts (MgSO4, NaCl, Citrates) AddSolvent->AddSalts Vortex 4. Vortex Vigorously AddSalts->Vortex Centrifuge1 5. Centrifuge Vortex->Centrifuge1 Supernatant 6. Take Aliquot of Acetonitrile Layer Centrifuge1->Supernatant Collect Supernatant AddSorbents 7. Add to Tube with d-SPE Sorbents (MgSO4, PSA, C18) Supernatant->AddSorbents Vortex2 8. Vortex AddSorbents->Vortex2 Centrifuge2 9. Centrifuge Vortex2->Centrifuge2 FinalExtract 10. Collect Supernatant Centrifuge2->FinalExtract Collect Final Extract Analysis 11. Analyze by LC-MS/MS or GC-MS/MS FinalExtract->Analysis

Sources

Optimization

Overcoming peak tailing in HPLC analysis of azinphos-methyl oxon

Topic: Troubleshooting Peak Tailing & Resolution Issues Status: Operational | Expert Level: Senior Scientist Diagnostic Triage: Is it Tailing or Solvent Effect? User Query: "My Azinphos-methyl oxon peak is asymmetrical.

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Peak Tailing & Resolution Issues

Status: Operational | Expert Level: Senior Scientist

Diagnostic Triage: Is it Tailing or Solvent Effect?

User Query: "My Azinphos-methyl oxon peak is asymmetrical. Is this column failure?"

Scientist Response: Before we blame the column, we must distinguish between Chemical Tailing (thermodynamic interaction) and Solvent Effects (kinetic/injection issue). Azinphos-methyl oxon is significantly more polar than its parent (Azinphos-methyl), causing it to elute earlier.[1][2] This makes it highly susceptible to solvent-mismatch peak distortion, which often mimics tailing.[1][2][3]

Execute this Diagnostic Logic:

Triage Start Start Diagnosis Calc Calculate Asymmetry Factor (As) As = B/A at 10% height Start->Calc Check Is As > 1.5? Calc->Check Shape Check Peak Shape Check->Shape Yes Split Peak Splitting or Broad Front? Shape->Split Distorted Front Tail Extended Tail only? Shape->Tail Distorted Back Solvent ISSUE: Solvent Mismatch (Strong Injection Solvent) Split->Solvent Silanol ISSUE: Silanol Interaction (Secondary Retention) Tail->Silanol

Figure 1: Diagnostic logic flow to distinguish between injection solvent effects and true chemical tailing.[1][2]

Issue Type A: The "Solvent Effect" (Pseudo-Tailing)[1]

The Problem: Azinphos-methyl oxon is polar. If you dissolve your sample in 100% Acetonitrile (common in QuEChERS extracts) and inject it onto a Reverse Phase column starting at high aqueous content (e.g., 90% Water), the analyte travels faster in the "plug" of acetonitrile than in the mobile phase.[1] This causes the peak to spread or split before it even interacts with the stationary phase.[3]

The Fix:

  • Protocol: Dilute the sample extract with water or mobile phase A prior to injection.[2][3]

  • Target Ratio: Ensure the sample solvent strength is

    
     the initial mobile phase organic composition.
    
  • Example: If your gradient starts at 10% ACN, your sample diluent should be

    
     10-20% ACN.[1][2][3]
    

Issue Type B: Chemical Tailing (Silanol Interactions)

The Problem: The benzotriazine ring in Azinphos-methyl oxon contains nitrogen atoms that can act as weak bases.[1][3] Silica-based C18 columns contain residual silanols (Si-OH).[1][2]

  • Mechanism: At neutral pH, silanols ionize to Si-O⁻.[1][2][3] The protonated or polarized nitrogen on the oxon interacts ionically with these negative sites.[3]

  • Result: A "drag" effect that creates a long tail.

Visualizing the Interaction:

SilanolEffect Silica Silica Surface (Stationary Phase) Silanol Ionized Silanol (Si-O⁻) Silica->Silanol pH > 4 C18 C18 Ligand (Primary Retention) Silica->C18 Analyte Azinphos-methyl oxon (Benzotriazine N⁺) Analyte->Silanol Ionic Attraction (Causes Tailing) Analyte->C18 Hydrophobic Interaction (Good)

Figure 2: Mechanism of secondary silanol interactions causing peak tailing in nitrogenous organophosphates.[1][2]

Strategic Solutions & Protocols

Strategy 1: Mobile Phase pH Control

Expert Insight: Organophosphates are liable to hydrolysis at high pH.[1][2][3] However, to suppress silanol ionization (Si-O⁻


 Si-OH), you need acidic conditions.[1][2]
  • Recommendation: Use a buffered mobile phase at pH 3.0 – 4.0 .[1][2][3] This is the "Goldilocks" zone where silanols are protonated (neutral) but the analyte remains relatively stable during the run time.[3]

Protocol: Preparation of 10mM Ammonium Formate (pH 3.5)

  • Dissolve 0.63 g of Ammonium Formate in 950 mL of HPLC-grade water.[2][3]

  • Adjust pH to 3.5 using Formic Acid (approx. 1-2 mL).[1][2][3]

  • Dilute to 1 L mark.

  • Filter through 0.22 µm membrane.[1][2][3] Why? Ammonium formate is volatile (LC-MS compatible) and buffers well at pH 3.5.[1][2][3]

Strategy 2: Column Selection

Do not use standard silica columns. You require "End-capped" or "Base Deactivated" columns.[1][2][3][4]

FeatureRecommended SpecificationReason
Bonding C18 (Octadecyl)Standard retention for organophosphates.[1][2]
End-capping Double or Triple End-cappedPhysically blocks Si-OH groups.[1][2][3]
Carbon Load High (>15%)Masks the silica surface.[1][2][3]
Base Particle Hybrid (e.g., BEH) or High Purity Type B SilicaContains fewer acidic metal impurities that activate silanols.[1][2][3]
Strategy 3: Injection Volume & Dwell Volume

Because the oxon elutes early, system dead volume causes band broadening.[3]

  • Action: Use 0.12 mm (0.005") ID red PEEK tubing post-column.

  • Action: Reduce injection volume to 5-10 µL if using 100% organic extracts.

Frequently Asked Questions (FAQs)

Q: Can I use Phosphate buffer instead of Formate? A: Yes, but only for UV detection . Phosphate buffers (pH 2.5 - 3.0) are excellent for suppressing silanol activity and sharpening peaks.[1][2][3] However, they are non-volatile and will ruin a Mass Spectrometer source.[2][3] If using LC-UV, 20mM Potassium Phosphate (pH 3.[1][2][3]0) is superior to Formate.[1][2][3]

Q: My Azinphos-methyl parent peak looks fine, but the Oxon tails. Why? A: The parent compound is much more hydrophobic (retained longer).[1][2][3] It spends more time interacting with the C18 ligands and is less affected by the "kinetic" issues of injection solvents.[3] The Oxon is more polar, elutes closer to the void volume, and has more accessible polar functional groups to interact with active sites on the silica.[3]

Q: Should I add Triethylamine (TEA) to the mobile phase? A: In modern HPLC, this is rarely necessary if you use a high-quality column (Type B silica).[1][2] TEA acts as a "sacrificial base" to cover silanols.[2][3] Use it only as a last resort (0.1%) and never in LC-MS (it causes severe signal suppression).[1][2]

References

  • US EPA. (2000).[1][2][3] Method 8141B: Organophosphorus Compounds by Gas Chromatography.[1][2][3][5][6] (Note: While a GC method, Section 1.0 outlines the chemical instability and hydrolysis risks relevant to LC prep).[1][3]

  • Phenomenex. (2025).[1][2][3] How to Reduce Peak Tailing in HPLC? Technical Guide.[1][2][3]

  • Chrom Tech. (2025).[1][2][3][4] Understanding Peak Tailing in HPLC: Silanol Interactions and pH Effects.

  • Agilent Technologies. (2017).[1][2][3] Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. (Demonstrates the effect of injection solvent on early eluting polar pesticides).

Sources

Troubleshooting

Optimization of mobile phase for better separation of azinphos-methyl oxon

Status: Operational | Tier: Level 3 (Method Development) Subject: Mobile Phase Optimization for Azinphos-Methyl Oxon Analysis[1] Executive Summary: The Separation Challenge The Analyte: Azinphos-methyl oxon (the oxygen a...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational | Tier: Level 3 (Method Development) Subject: Mobile Phase Optimization for Azinphos-Methyl Oxon Analysis[1]

Executive Summary: The Separation Challenge

The Analyte: Azinphos-methyl oxon (the oxygen analog of Azinphos-methyl) is the potent acetylcholinesterase-inhibiting metabolite formed via oxidative desulfuration.[1] The Challenge: Unlike the parent thiophosphate, the oxon is significantly more polar.[1] In Reverse-Phase Liquid Chromatography (RP-HPLC), it elutes earlier, often risking co-elution with polar matrix interferences or the solvent front (void volume).[1] Furthermore, the P=O bond renders the oxon susceptible to hydrolysis in alkaline conditions, making pH control non-negotiable.

This guide provides a self-validating framework to optimize the mobile phase, ensuring resolution between the oxon, the parent compound, and matrix background.

Core Directive: Mobile Phase Chemistry & Logic

To achieve robust separation, you must manipulate three variables: pH , Organic Modifier , and Buffer Strength .[1]

A. The Organic Modifier: Acetonitrile vs. Methanol [1]
  • Recommendation: Acetonitrile (ACN) is the superior choice.[1]

  • Causality: Organophosphates (OPs) often exhibit sharper peak shapes in ACN due to its lower viscosity and distinct dipole-dipole interactions compared to Methanol (MeOH).[1] ACN also has a lower UV cutoff (190 nm), allowing for detection at 220–224 nm where the benzotriazine moiety absorbs strongly.[1]

  • Impact on Oxon: ACN provides stronger elution strength.[1] Because the oxon is polar, you must start with a lower percentage of ACN (e.g., 5-10%) compared to MeOH to prevent it from eluting in the void volume.[1]

B. pH Control: The Stability-Retention Nexus
  • Recommendation: Maintain pH 3.0 – 4.0 .[1]

  • Causality:

    • Stability: Azinphos-methyl oxon hydrolyzes rapidly at pH > 7.0 (alkaline hydrolysis).[1] Acidic conditions stabilize the P-O-C bonds.[1]

    • Silanol Suppression: Acidic pH suppresses the ionization of residual silanols on the silica column support, reducing "tailing" caused by secondary interactions with the nitrogen-rich benzotriazine ring.[1]

  • Buffer Selection:

    • LC-UV: 0.1% Phosphoric Acid (H₃PO₄).[1]

    • LC-MS: 0.1% Formic Acid or 5mM Ammonium Formate (volatile buffers are mandatory).[1]

Optimization Workflow (Visualized)

The following diagram outlines the decision logic for optimizing the separation based on observed chromatographic issues.

OptimizationLogic Start Initial Run (Standard Gradient) Eval Evaluate Chromatogram Start->Eval Issue1 Oxon Co-elutes with Void/Matrix Eval->Issue1 Early Elution Issue2 Oxon Co-elutes with Parent Eval->Issue2 Poor Res Issue3 Peak Tailing (Asymmetry > 1.2) Eval->Issue3 Bad Shape Sol1 Decrease Initial %B (Hold for 2 mins) Issue1->Sol1 Sol2 Flatten Gradient Slope (e.g., 5% to 2%/min) Issue2->Sol2 Sol3 Increase Buffer Strength or Lower pH Issue3->Sol3 Validation Check Resolution (Rs > 1.5) & Peak Shape Sol1->Validation Sol2->Validation Sol3->Validation Validation->Eval Fail Final Method Validated Validation->Final Pass

Figure 1: Decision tree for troubleshooting mobile phase parameters during Azinphos-methyl oxon method development.

Validated Starting Protocol

Do not start from scratch. Use this protocol as your baseline, then optimize using the logic above.

ParameterSpecificationNotes
Column C18 (End-capped), 150 x 4.6 mm, 3.5 µmEnd-capping reduces silanol interactions.[1]
Mobile Phase A Water + 0.1% Formic AcidpH ~2.7 (Ideal for stability and MS).[1]
Mobile Phase B Acetonitrile + 0.1% Formic AcidHigh purity (LC-MS grade) required.[1]
Flow Rate 1.0 mL/minAdjust based on column backpressure.
Temperature 35°CImproves mass transfer and peak sharpness.[1]
Injection Vol 10 µLEnsure sample solvent matches initial mobile phase.[1]

Gradient Table:

Time (min) % Mobile Phase B Event
0.0 5% Critical: Low organic to retain Oxon.
2.0 5% Isocratic hold to clear void volume.[1]
12.0 95% Linear ramp to elute Parent (Azinphos-methyl).[1]
15.0 95% Wash column.[1]
15.1 5% Return to initial conditions.[1]

| 20.0 | 5% | Re-equilibration (Mandatory).[1] |

Troubleshooting Guide (Symptom-Root Cause-Solution)

Q1: My Oxon peak is splitting or has a "fronting" shoulder.

  • Root Cause: Solvent Effect.[1] Your sample is likely dissolved in 100% Acetonitrile or Methanol.[1] When injected into a mobile phase that is 95% water (at T=0), the strong solvent carries the analyte down the column faster than the mobile phase, causing band broadening.[1]

  • Solution: Dissolve your sample in the initial mobile phase composition (e.g., 95:5 Water:ACN).[1] If solubility is an issue, limit the organic content in the sample solvent to <20%.

Q2: The Oxon peak area decreases over the course of a sequence (e.g., 24 hours).

  • Root Cause: Hydrolysis.[1][2][3][4] The autosampler might be too warm, or your aqueous mobile phase has bacterial growth/pH drift.[1]

  • Solution:

    • Set autosampler temperature to 4°C.

    • Verify Mobile Phase A is acidic (pH < 5).[1]

    • Refresh aqueous buffers daily.[1]

Q3: I see a ghost peak interfering with the Oxon.

  • Root Cause: Carryover or Matrix Interference.[1] The Oxon elutes early, where polar matrix components (humic acids in water, sugars in fruit) also elute.[1]

  • Solution:

    • Blank Run: Inject a solvent blank.[1] If the peak remains, it is carryover.[1] Increase the needle wash volume.[1]

    • Matrix: If the peak is from the sample, modify the gradient to include a shallower start (e.g., 0-10% B over 5 minutes) to pull the Oxon away from the interference.

Frequently Asked Questions (FAQ)

Q: Can I use Methanol instead of Acetonitrile? A: Yes, but expect two changes: (1) Higher backpressure, and (2) Different selectivity.[1] The Oxon will likely retain longer on Methanol due to lower elution strength, which can actually be beneficial if you are struggling to separate it from the void volume.[1] However, ACN generally gives sharper peaks for nitrogenous pesticides.[1]

Q: Why is my retention time shifting? A: Check your column equilibration. Because the gradient spans a wide range (5% to 95%), the column requires at least 5–10 column volumes of the initial mobile phase to re-equilibrate.[1] For a 150mm column, ensure a 5-minute post-run time.[1]

Q: Is this method compatible with Mass Spectrometry (LC-MS/MS)? A: Yes, provided you use Formic Acid or Ammonium Formate .[1] Do not use Phosphoric Acid or Phosphate buffers, as they are non-volatile and will ruin the MS source.

Experimental Workflow Diagram

Workflow cluster_prep Preparation cluster_run Execution MP Mobile Phase Prep (Filter 0.22µm) Equil Equilibration (5-10 Col Volumes) MP->Equil Sample Sample Dilution (in 95:5 Water:ACN) Inject Injection (10 µL) Sample->Inject Equil->Inject Gradient Gradient Run (Elute Oxon -> Parent) Inject->Gradient Data Data Analysis (Check Resolution) Gradient->Data Integration

Figure 2: Standardized workflow for Azinphos-methyl oxon analysis to ensure reproducibility.

References
  • U.S. Environmental Protection Agency. (2007).[1] Method 8141B: Organophosphorus Compounds by Gas Chromatography.[1][2][3][5][6][7] (While a GC method, this source establishes critical stability and extraction parameters for Azinphos-methyl).[1][8]

  • Bushway, R. J. (1982).[1][9] High-performance liquid chromatographic determination of trace quantities of azinphos methyl and azinphos methyl oxon in various water sources. Journal of Liquid Chromatography.[1][9] (Establishes the baseline C18/ACN/Water separation chemistry). [1]

  • National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 2268, Azinphos-methyl.[1] (Provides chemical structure and hydrolysis stability data).

  • Sielc Technologies. (2018).[1] Separation of Azinphos-methyl on Newcrom R1 HPLC column. (Modern application note confirming acidic mobile phase requirements).

Sources

Optimization

Technical Support Center: Minimizing Degradation of Azinphos-methyl Oxon

Topic: Stability & Handling of Azinphos-methyl Oxon Analytical Standards Executive Summary: The Oxon Paradox To the Researcher: You are likely facing a common anomaly: your Azinphos-methyl parent standards look stable, b...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Stability & Handling of Azinphos-methyl Oxon Analytical Standards

Executive Summary: The Oxon Paradox

To the Researcher: You are likely facing a common anomaly: your Azinphos-methyl parent standards look stable, but your Azinphos-methyl oxon (Gutoxon) peaks are tailing, splitting, or disappearing entirely.[1]

The Science: Organophosphate (OP) "oxons" (P=O) are the metabolically active acetylcholinesterase inhibitors formed via oxidative desulfuration of the parent thion (P=S).[1] While biologically potent, the P=O bond renders the phosphorus atom significantly more electropositive than in the P=S parent.[1] This makes the oxon exponentially more susceptible to nucleophilic attack (hydrolysis) and thermal decomposition.[1]

This guide provides the protocols required to arrest this degradation.

Module 1: Storage & Handling (The "Golden Standard")

FAQ: Why is my standard degrading in the freezer?

Q: I store my standard in Methanol at -20°C. Why am I seeing breakdown products? A: Methanol is a protic solvent and a weak nucleophile.[1] Over time, even at -20°C, methanol can attack the electrophilic phosphorus center of the oxon, leading to transesterification or solvolysis.[1]

  • The Fix: Switch to Acetonitrile (ACN) immediately.[1] ACN is aprotic and does not participate in nucleophilic attack on the phosphate ester.[1]

  • The Protocol: If you must use alcohols (e.g., for specific LC mobile phases), prepare fresh daily. For stock storage, ACN is non-negotiable.[1]

Q: Does pH really matter if I'm using organic solvents? A: Yes. "Neutral" organic solvents can absorb atmospheric CO2 or leach alkalinity from borosilicate glass, shifting the "apparent pH."[1]

  • The Mechanism: Azinphos-methyl oxon undergoes rapid hydrolysis under alkaline conditions (pH > 8) to form benzazimide and anthranilic acid .[1][2]

  • The Fix: Acidify your stock solution slightly (0.1% Formic Acid or Acetic Acid) to buffer against alkalinity.[1] The oxon is most stable in the pH 4.0–6.0 range.

Q: Can I use standard amber vials? A: Standard amber glass protects against photolysis (UV degradation), but it does not protect against surface adsorption.[1] The polar P=O bond sticks to active silanol groups on glass surfaces.[1]

  • The Fix: Use Deactivated (Silanized) Amber Glass .[1] This caps the active silanol sites, preventing the "loss" of analyte to the container wall.

Module 2: Analytical Troubleshooting (GC & LC)

Scenario A: Gas Chromatography (GC) – "The Disappearing Peak"

Symptom: You inject 100 ppb, but the detector sees 20 ppb. The peak is broad or tailing.[1] Root Cause: Thermal degradation in the injection port.[1][3] The high temperature required to volatilize the oxon (often >200°C) provides enough energy to break the P-S-C bond before the analyte reaches the column.[1]

ParameterRecommendationScientific Rationale
Inlet Liner Deactivated Splitless with Quartz Wool Active sites in dirty or non-deactivated liners catalyze thermal breakdown.[1] Quartz wool increases surface area for vaporization but must be ultra-inert.[1]
Inlet Temp Pulsed Splitless / Cold Splitless Use a Programmable Temperature Vaporizer (PTV) inlet.[1] Inject cold (e.g., 60°C) and ramp rapidly.[1] This minimizes "residence time" in a hot environment.[1]
Column 5% Phenyl-arylene (e.g., DB-5ms) Low bleed, non-polar phases reduce column activity.[1]
Priming Analyte Protectants Co-injecting "sacrificial" compounds (like sorbitol or gulonolactone) can mask active sites in the liner, protecting the oxon.
Scenario B: LC-MS – "The Ghost Peak"

Symptom: You see a secondary peak with a mass corresponding to the hydrolyzed product (Benzazimide).[1] Root Cause: On-column hydrolysis.[1] If your mobile phase is neutral or basic (pH > 7), the oxon degrades during the run.[1]

Corrective Workflow:

  • Mobile Phase A: Water + 0.1% Formic Acid (pH ~2.7).[1]

  • Mobile Phase B: Acetonitrile (NOT Methanol).[1]

  • Column Temp: Keep < 40°C. High column ovens accelerate hydrolysis.[1]

Module 3: Visualizing the Degradation Pathways

The following diagram illustrates the critical degradation routes you must block.

AzinphosOxonDegradation Oxon Azinphos-methyl Oxon (Active Inhibitor) Hydrolysis Alkaline Hydrolysis (pH > 8.0) Oxon->Hydrolysis Nucleophilic Attack Photolysis UV Light (Photolysis) Oxon->Photolysis hv Thermal Thermal Stress (GC Inlet > 200°C) Oxon->Thermal Heat Benzazimide Benzazimide (Major Metabolite) Hydrolysis->Benzazimide Cleavage of P-S-C SMP Dimethyl Phosphate Hydrolysis->SMP Photolysis->Benzazimide Unknowns Pyrolysis Products Thermal->Unknowns Rapid Breakdown Anthranilic Anthranilic Acid Benzazimide->Anthranilic Further Hydrolysis

Figure 1: Primary degradation pathways of Azinphos-methyl oxon.[1] Note that alkaline hydrolysis and thermal stress are the most rapid destabilizers in an analytical context.

Module 4: The "Golden Standard" Preparation Protocol

To ensure data integrity, follow this specific workflow for stock preparation.

Reagents Required:

  • Azinphos-methyl oxon reference standard (>98% purity).[1]

  • LC-MS Grade Acetonitrile (ACN).[1]

  • Glacial Acetic Acid (Trace Metal Grade).[1]

  • Amber, Silanized Glass Vials (2 mL and 20 mL).[1]

Step-by-Step Protocol:

  • Solvent Prep: Prepare "Stabilized ACN" by adding 10 µL of Glacial Acetic Acid to 100 mL of ACN. (Final concentration: 0.01% acid).

  • Weighing: Weigh the standard rapidly into a silanized amber vial. Do not use plastic weighing boats (static/sorption risk).[1]

  • Dissolution: Dissolve immediately in Stabilized ACN. Vortex for 30 seconds.[1]

  • Aliquot: Do not store one large stock bottle. Aliquot into single-use silanized amber vials (e.g., 1 mL each).

  • Storage: Store at -20°C (short term < 1 month) or -80°C (long term).

  • Usage: Thaw a single vial, use for the day's curve, and discard the remainder . Do not refreeze.

References

  • U.S. Environmental Protection Agency (EPA). (2007).[1] Method 8141B: Organophosphorus Compounds by Gas Chromatography.[1][4][5][6][7][8] (Revision 2). Washington, D.C.

    • Relevance: Cites thermal degradation issues of Azinphos-methyl in GC injection ports and recommends deactiv
  • National Center for Biotechnology Information (PubChem). (2024).[1] Azinphos-methyl Compound Summary.

    • [1]

    • Relevance: Details the hydrolysis pathway to benzazimide and anthranilic acid under alkaline conditions.
  • Bavcon, M., et al. (2007).[1] Photodegradation of organophosphorus insecticides - investigations of products and their toxicity.[1][9] Chemosphere.[1][7]

    • Relevance: Establishes the rapid photodegradation rates and half-lives of Azinphos-methyl and its analogs.[1][9]

  • Shimadzu Corporation. (2025).[1] Acetonitrile vs. Methanol for Reverse Phase Chromatography.

    • Relevance: Technical comparison of solvent properties confirming ACN's suitability for sensitive UV/MS analysis over Methanol.

Sources

Troubleshooting

Addressing instrument contamination from azinphos-methyl oxon analysis

Topic: Addressing Instrument Contamination & Carryover Role: Senior Application Scientist Status: Operational[1][2][3] Executive Summary: The "Sticky" Oxon Challenge Welcome to the Trace Analysis Support Center. You are...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Addressing Instrument Contamination & Carryover

Role: Senior Application Scientist Status: Operational[1][2][3]

Executive Summary: The "Sticky" Oxon Challenge

Welcome to the Trace Analysis Support Center. You are likely here because you are seeing ghost peaks, high background noise, or non-linear calibration curves while analyzing Azinphos-methyl oxon (AZM-O) .

The Core Problem: Azinphos-methyl oxon is the oxygen analog metabolite of the organophosphate insecticide Azinphos-methyl.[3] Unlike its parent, the oxon is formed via oxidative desulfuration (P=S


 P=O).[2][3] This structural change creates two distinct analytical challenges:
  • Increased Polarity: The P=O bond makes the molecule significantly more polar and "sticky" (active site adsorption) compared to the parent.

  • Thermal Instability: It degrades rapidly in hot GC injectors or on active metal surfaces in LC flow paths.[1][2]

This guide provides field-proven troubleshooting protocols to eliminate contamination and validate your system's integrity.

Diagnostic Module: Is it Carryover or Contamination?

Before tearing down your instrument, you must distinguish between carryover (residue from a previous injection) and system contamination (residue stuck in the flow path/source).[3]

Diagnostic Logic Tree

DiagnosticTree Start Symptom: Ghost Peak in Blank Step1 Run 3x Solvent Blanks Start->Step1 Decision1 Does peak area decrease? Step1->Decision1 Carryover Diagnosis: CARRYOVER (Source: Injector/Needle) Decision1->Carryover Yes (Decaying) Contam Diagnosis: SYSTEM CONTAMINATION (Source: Column/Mobile Phase) Decision1->Contam No (Constant) Action1 Protocol A: Needle Wash & Valve Clean Carryover->Action1 Action2 Protocol B: System Flush & Column Bake Contam->Action2

Caption: Figure 1. Diagnostic logic to isolate the source of Azinphos-methyl oxon residues.

LC-MS/MS Specific Troubleshooting

Scenario: You observe tailing peaks or carryover in subsequent blanks. Root Cause: The oxon's P=O moiety interacts strongly with metallic surfaces (stainless steel) and rotor seals.

Critical Protocol: The "Aggressive" Needle Wash

Standard methanol washes are often insufficient for oxons.[2] You must disrupt the dipole interaction.[2]

Recommended Wash Solvents:

Solvent System Composition (v/v) Purpose
Flush 1 (Organic) 25% Acetone / 25% IPA / 25% ACN / 25% Cyclohexane Dissolves hydrophobic residue & plasticizers.[1][2][3]

| Flush 2 (Polar) | 90% Water / 10% Methanol + 0.1% Formic Acid | Protonates active sites; removes polar oxon residues.[1][2] |

Application Note: Ensure your autosampler dips the needle inside and outside if possible.[2]

MRM Transition Verification

Ensure you are tracking the correct metabolite.[2] The oxon is 16 Da lighter than the parent (S


 O exchange).
CompoundPrecursor (m/z)Product Quant (m/z)Product Qual (m/z)Mechanism
Azinphos-methyl 318.0132.0160.0Loss of dithiophosphate
Azinphos-methyl Oxon 302.0 132.0 160.0 Loss of thiophosphate

> Note: The 132 m/z fragment (N-methylbenzazimide) is the stable core structure retained by both compounds.[3]

GC-MS Specific Troubleshooting

Scenario: Poor sensitivity or "disappearing" oxon peaks.[1][2] Root Cause: Thermal breakdown in the inlet.[2] The oxon is thermally labile and will degrade into benzazimide upon contact with hot, active sites (glass wool, dirty liners).[2][3]

Protocol: Inlet Deactivation
  • Liner Selection: switch to Ultra-Inert (UI) or Deactivated splitless liners with quartz wool (not glass).[1][2]

  • Temperature Control: Do not exceed 250°C at the inlet. Higher temperatures accelerate P=O cleavage.[1][2]

  • Priming (Matrix Enhancement): Inject a "matrix blank" (e.g., spinach extract) before your analytical run.[1][2][3] The matrix components coat active sites, protecting the labile oxon (the "Analytes Protectant" effect).

System Decontamination: The "Nuclear" Option

If the diagnostic tree (Fig 1) points to System Contamination, the analyte has likely adsorbed to the stator or column frit.

Protocol: The IPA-Phosphoric Flush

Warning: Remove your analytical column before this step.[1][3]

  • Disconnect: Remove the analytical column and connect the injector directly to the detector (or waste) using a union.

  • Solvent A: 100% Isopropanol (IPA).[1][2]

  • Solvent B: 1% Phosphoric Acid in Water.[1][2]

  • The Wave: Run the following gradient at 0.5 mL/min for 60 minutes:

    • 0-10 min: 100% A (IPA) - Solvates organic residues.[1][2][3]

    • 10-20 min: 100% B (Acid) - Passivates metal surfaces.[1][2][3]

    • 20-30 min: 100% A.

    • 30-40 min: 100% B.[1][2][3]

  • Re-equilibration: Flush with standard mobile phase for 30 mins before reconnecting the column.

DeconFlow Pump Pump (IPA/H3PO4) Injector Injector (Bypass Loop) Pump->Injector Solubilize Union Zero-Dead-Vol Union Injector->Union No Column! Waste Waste Union->Waste Flush

Caption: Figure 2. Flow path configuration for deep system decontamination.

Frequently Asked Questions (FAQ)

Q: Why does Azinphos-methyl oxon elute before the parent compound in Reverse Phase LC? A: The replacement of Sulfur (P=S) with Oxygen (P=O) increases the dipole moment of the molecule.[3] This makes the oxon more polar, reducing its retention time on C18 columns compared to the more hydrophobic parent.

Q: Can I use the same internal standard for both? A: Ideally, no. You should use Azinphos-methyl-d6 for the parent.[1][2][3] For the oxon, since isotopically labeled oxon standards are expensive and rare, you may use the parent d6 standard, but be aware of retention time shifts . If precise quantitation is required, use a structurally similar OP-oxon labeled standard or standard addition methods.[1][2][3]

Q: My calibration curve is non-linear at low concentrations. Why? A: This is classic "active site absorption."[1][2] The first few nanograms of analyte are being sacrificed to coat the active sites in your system (inlet or column).

  • Fix: Use a "priming injection" of a high-concentration standard (10x) before running your curve to saturate these sites.[1][2][3]

References

  • US EPA. (2007).[1][2] Method 8141B: Organophosphorus Compounds by Gas Chromatography. SW-846 Update IV. Link

  • National Institute for Occupational Safety and Health (NIOSH). (2019).[1][2] Azinphos-methyl: Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention.[1][2][4] Link[1][3]

  • Sutton, et al. (2019).[1][2][3] A sensitive LC-MS/MS method for measurement of organophosphorus pesticides and their oxygen analogs in air sampling matrices. Journal of Environmental Science and Health, Part B. Link

  • Thermo Fisher Scientific. (2012).[1][2] Carryover & Contamination Causes & Cures – Assuring the Quantitative Accuracy of LC-MS/MS Methods. Application Note. Link

Sources

Reference Data & Comparative Studies

No content available

This section has no published content on the current product page yet.

Safety & Regulatory Compliance

Safety

Operational Safety Guide: PPE Standards for Azinphos-methyl oxon

Executive Summary & Hazard Architecture Stop. Do not treat Azinphos-methyl oxon simply as "another organophosphate." While the parent compound (Azinphos-methyl) requires metabolic activation (desulfuration) by Cytochrome...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Hazard Architecture

Stop. Do not treat Azinphos-methyl oxon simply as "another organophosphate." While the parent compound (Azinphos-methyl) requires metabolic activation (desulfuration) by Cytochrome P450 to become toxic, the oxon form is the pre-activated, direct-acting inhibitor .[1] It possesses a toxicity profile significantly more acute than the parent compound because it bypasses the body's metabolic lag time, directly phosphorylating Acetylcholinesterase (AChE) upon contact.

The Critical Vector: Most laboratory applications utilize Azinphos-methyl oxon as an analytical standard, typically dissolved in a solvent (e.g., Toluene or Acetonitrile ).

  • Risk: The solvent acts as a vehicle, facilitating rapid dermal absorption of the neurotoxin.

  • Implication: Your PPE must be rated for both the neurotoxin and the carrier solvent. Standard nitrile gloves are often insufficient against toluene-based vectors.

Mechanism of Action (The "Why")

The following diagram illustrates why the oxon form presents an immediate biological threat compared to the parent compound.

G cluster_direct Lab Exposure Risk Parent Azinphos-methyl (Parent Compound) CYP Metabolic Activation (CYP450 Desulfuration) Parent->CYP In vivo Oxon Azinphos-methyl OXON (Active Metabolite) CYP->Oxon Bioactivation AChE Acetylcholinesterase (AChE) Oxon->AChE Direct Attack Inhib Irreversible Phosphorylation AChE->Inhib Enzyme Inactivation Crisis Cholinergic Crisis (Respiratory Failure) Inhib->Crisis Accumulation of ACh

Caption: Figure 1. The oxon bypasses metabolic activation, attacking AChE directly. In a lab setting, direct exposure to the oxon removes the biological buffer time seen with the parent compound.

PPE Selection Matrix

The following specifications are non-negotiable for handling concentrated standards (>100 µg/mL) or neat compounds.

Dermal Protection (Hands)

Do not rely on single-layer Nitrile. If your oxon is dissolved in Toluene (common for standards), Toluene will permeate standard disposable nitrile gloves in <4 minutes, carrying the neurotoxin with it.

LayerMaterial SpecificationRationale
Inner Glove EVOH/PE Laminate (e.g., Silver Shield™ / 4H®)Chemical Barrier: Provides >480 min breakthrough time against aromatics (Toluene) and organophosphates.
Outer Glove High-Modulus Nitrile (min. 5 mil)Mechanical Barrier: Protects the fragile inner laminate from tears and provides grip.
Technique Tape-Seal Method Gauntlet of outer glove must be taped to the lab coat/sleeve to prevent liquid channeling.
Respiratory & Ocular Protection

Because the oxon is a potent cholinesterase inhibitor, mucosal absorption must be prevented.

ComponentSpecificationOperational Logic
Primary P100 + OV Cartridge P100: Stops particulates (if neat solid). OV (Organic Vapor): Essential if dissolved in volatile solvents (Toluene/Acetonitrile).
Configuration Full-Face Respirator Half-masks leave eyes exposed. Ocular absorption of OPs is rapid and bypasses liver metabolism.
Engineering Fume Hood (Class II) All work must occur within a certified hood. PPE is the backup, not the primary control.

Operational Workflow: The "Clean-Dirty" Protocol

Handling high-potency OPs requires a disciplined workflow to prevent cross-contamination during the most dangerous phase: Doffing (Removal) .[2]

Step-by-Step Doffing Procedure
  • Decon Outer Gloves: While still in the hood, wipe outer nitrile gloves with 10% bleach solution, then water.

  • Remove Outer Gloves: Peel off without touching the inner laminate gloves. Discard in hazardous waste inside the hood.

  • Remove Apron/Sleeves: Break ties/tear away. Roll "inside-out" to trap contaminants.

  • Remove Respirator: Only after outer garments are gone. Wipe face seal with alcohol wipe.

  • Remove Inner Gloves: Peel from the cuff, ensuring skin never touches the outer surface.

  • Wash: Immediate soap and water wash of hands and forearms (2 minutes).

Logic Flow: Safe Doffing

Doffing Start Work Complete Decon 1. Chemical Decon (Bleach Wipe Outer Gloves) Start->Decon Outer 2. Remove Outer Gloves (Leave Inner Laminate ON) Decon->Outer Critical Step Body 3. Remove Chem Tape/Sleeves (Roll Inside-Out) Outer->Body Resp 4. Remove Respirator (Handle by straps only) Body->Resp Inner 5. Remove Inner Laminate Gloves (Do not touch skin) Resp->Inner Wash 6. Soap & Water Wash (2 Minutes) Inner->Wash

Caption: Figure 2. The "Onion Peel" method ensures that the most contaminated layers are removed while the user is still protected by inner layers.

Decontamination & Disposal[2][3][4][5]

Principle: Organophosphates are susceptible to Alkaline Hydrolysis . Breaking the phospho-ester bond renders the molecule significantly less toxic.

Decontamination Solution (The "Quench")

Prepare a fresh solution of:

  • 10% Sodium Hypochlorite (Bleach) OR

  • 1N Sodium Hydroxide (NaOH)

Protocol:

  • Soak all contaminated glassware/tips in the alkaline solution for 24 hours before washing or disposal.

  • Surface decontamination: Wipe hood surfaces with the alkaline solution, allow to sit for 15 minutes, then rinse with water (to prevent corrosion of stainless steel).

Waste Disposal[2][3][4][5][6][7][8]
  • Classification: Azinphos-methyl is a P-listed waste (P013) under RCRA. While the oxon is a metabolite, it should be treated with the same severity (Acute Hazardous Waste).

  • Segregation: Do not mix OP waste with general organic solvents. Label clearly: "Acute Toxin - Cholinesterase Inhibitor - Azinphos-methyl oxon."

Emergency Response (Medical)

  • Antidote: Atropine Sulfate (blocks muscarinic effects) and Pralidoxime/2-PAM (reactivates AChE).

  • Immediate Action: If exposure is suspected (pinpoint pupils, tremors, difficulty breathing), administer oxygen and transport to ER immediately. Inform EMS that the patient is contaminated with an Organophosphate Oxon to prevent secondary poisoning of medical staff.

References

  • National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 2268, Azinphos-methyl. Retrieved from [Link]

  • Centers for Disease Control and Prevention (CDC) - NIOSH. (2019). Pocket Guide to Chemical Hazards: Azinphos-methyl. Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). (2006). Reregistration Eligibility Decision (RED) for Azinphos-methyl. Retrieved from [Link]

  • World Health Organization (WHO). (2004). Data Sheet on Pesticides No. 59: Azinphos-methyl. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Azinphosmethyl oxon
Reactant of Route 2
Reactant of Route 2
Azinphosmethyl oxon
© Copyright 2026 BenchChem. All Rights Reserved.